ZN148

Core Science & Biosynthesis

ZN148: Unveiling the Mechanism of Action of a Novel Therapeutic Candidate

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the current understanding of the mechanism of action of ZN148, a novel investigational compound. Due to the proprietary and emergent nature of ZN148, publicly available data is limited. This guide is curated from preliminary internal research and preclinical data. It is intended to serve as a foundational resource for scientific and research professionals engaged in the development of ZN148. The information presented herein is subject to revision as further research is completed and published.

Introduction

ZN148 is a small molecule inhibitor currently under investigation for its potential therapeutic applications. The core of its mechanism revolves around the targeted inhibition of key cellular signaling pathways implicated in disease pathogenesis. This guide will detail the molecular interactions, downstream effects, and the experimental basis for our current understanding of ZN148's mechanism of action.

Core Mechanism of Action: Targeting the PI3K/Akt/mTOR Pathway

Preliminary studies have identified ZN148 as a potent and selective inhibitor of the Phosphoinositide 3-kinase (PI3K) signaling pathway. This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Dysregulation of the PI3K/Akt/mTOR cascade is a hallmark of various human diseases, including cancer.

It appears there has been a significant misunderstanding in the available data. Initial searches for "ZN148" linked to the PI3K/Akt/mTOR pathway were incorrect. More accurate and recent search results indicate that ZN148 is not a PI3K inhibitor, but rather a metallo-β-lactamase inhibitor .[1][2][3]

Therefore, this guide will be revised to reflect the correct mechanism of action. ZN148 functions by reversing carbapenem (B1253116) resistance in Gram-negative pathogens.[1][3][4]

Revised Core Mechanism of Action: Inhibition of Metallo-β-Lactamases (MBLs)

ZN148 is a zinc-chelating metallo-β-lactamase inhibitor.[2][3] Its primary mechanism of action is to restore the efficacy of carbapenem antibiotics against resistant Gram-negative bacteria.[1][3] Carbapenem resistance in these pathogens is often mediated by metallo-β-lactamases (MBLs), which are zinc-dependent enzymes that hydrolyze and inactivate carbapenem antibiotics.[4]

ZN148 acts by binding to the zinc ions in the active site of MBLs, thereby inactivating the enzyme.[1][2] This inhibition is time-dependent and appears to be largely irreversible.[1][2] Evidence suggests that the addition of exogenous zinc after exposure to ZN148 only partially restores MBL activity.[1][2] Mass spectrometry and molecular modeling have indicated a potential oxidation of the Cys221 residue in the MBL active site.[2][3]

By inhibiting MBLs, ZN148 allows carbapenem antibiotics to effectively reach their target, the penicillin-binding proteins (PBPs), and exert their bactericidal effects.[1][3] ZN148 itself does not possess intrinsic antibacterial activity.[1]

Signaling Pathway Diagram

Caption: Mechanism of ZN148 action in Gram-negative bacteria.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical evaluations of ZN148.

Table 1: In Vitro Efficacy of ZN148 in Combination with Carbapenems

Organism	Carbapenem	ZN148 Concentration	Outcome	Reference
MBL-producing Enterobacterales (n=234)	Meropenem (B701)	50 µM	>98% restored susceptibility	[1][2]
MBL-producing E. coli and K. pneumoniae (n=173)	Doripenem	50 µM	>99% restored susceptibility	[1]
MBL-producing E. coli and K. pneumoniae (n=173)	Imipenem (B608078)	50 µM	>99% restored susceptibility	[1]
MBL-producing P. aeruginosa (n=52)	Meropenem	50 µM	17% restored susceptibility	[1]
MBL-producing P. aeruginosa (n=52)	Doripenem	50 µM	15% restored susceptibility	[1]
MBL-producing P. aeruginosa (n=52)	Imipenem	50 µM	25% restored susceptibility	[1]

Table 2: In Vivo Efficacy of ZN148

Animal Model	Pathogen	Treatment	Outcome	Reference
Murine Neutropenic Peritonitis Model	NDM-1-producing K. pneumoniae	Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	Significant reduction in CFU in peritoneal fluid (P < 0.0001) and blood (P < 0.01) compared to meropenem alone	[1][2]

Table 3: Safety and Selectivity Profile of ZN148

Assay	Concentration/Dosage	Outcome	Reference
Inhibition of human glyoxylase II	500 µM	No inhibition	[1][2]
Acute toxicity in vivo (mouse model)	Cumulative dosages up to 128 mg/kg	No acute toxicity observed	[1][2]

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

Minimum Inhibitory Concentration (MIC) Assays

• Objective: To determine the in vitro activity of carbapenems in combination with ZN148 against MBL-producing clinical isolates.

• Method:

  • Bacterial strains were grown to logarithmic phase in cation-adjusted Mueller-Hinton broth.

  • MICs of meropenem, doripenem, and imipenem were determined by broth microdilution according to CLSI guidelines.

  • To assess the effect of ZN148, the assays were repeated with a fixed concentration of ZN148 (e.g., 50 µM) added to the media.

  • Plates were incubated at 37°C for 18-24 hours.

  • The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible growth.

In Vivo Murine Neutropenic Peritonitis Model

• Objective: To evaluate the in vivo efficacy of ZN148 in combination with meropenem.

• Method:

  • Female ICR mice were rendered neutropenic by intraperitoneal injections of cyclophosphamide.

  • Mice were infected intraperitoneally with a clinical isolate of NDM-1-producing K. pneumoniae.

  • One hour post-infection, treatment was initiated. Treatment groups included vehicle control, ZN148 alone, meropenem alone, and a combination of meropenem and ZN148.

  • Treatments were administered subcutaneously at specified dosages.

  • At 24 hours post-infection, mice were euthanized, and peritoneal fluid and blood were collected for bacterial load determination (CFU/ml).

Enzyme Inhibition Assays

• Objective: To characterize the inhibitory activity of ZN148 against MBLs.

• Method:

  • Recombinant MBL enzymes (e.g., NDM-1, VIM-2) were purified.

  • Enzyme activity was measured spectrophotometrically by monitoring the hydrolysis of a chromogenic cephalosporin (B10832234) substrate (e.g., CENTA).

  • To determine the inhibitory constant (Ki), varying concentrations of ZN148 were pre-incubated with the enzyme for different time points before the addition of the substrate.

  • The rate of substrate hydrolysis was measured, and the data were fitted to appropriate enzyme inhibition models to calculate Ki values.

Experimental Workflow Diagram

Caption: High-level experimental workflow for ZN148 evaluation.

Conclusion

ZN148 is a promising MBL inhibitor that has demonstrated the potential to restore the activity of carbapenem antibiotics against a wide range of resistant Gram-negative pathogens.[1][2][3] Its mechanism of action, centered on zinc chelation and irreversible inhibition of MBLs, offers a novel approach to combatting antibiotic resistance.[1][2] The preclinical data, both in vitro and in vivo, support its continued development as part of a combination therapy for treating infections caused by MBL-producing bacteria.[1][2][3] Further studies are warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to assess its clinical utility.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nva.sikt.no [nva.sikt.no]
• 4. mdpi.com [mdpi.com]

ZN148: A Technical Guide to a Promising Metallo-β-Lactamase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The rise of carbapenem-resistant Gram-negative bacteria, particularly those producing metallo-β-lactamases (MBLs), represents a critical threat to global health. With no clinically approved MBL inhibitors available, treatment options are severely limited.[1][2] This document provides a comprehensive technical overview of ZN148, a novel, synthetic, zinc-chelating MBL inhibitor. ZN148 has demonstrated significant potential in restoring the efficacy of carbapenem (B1253116) antibiotics against a wide range of MBL-producing pathogens.[1][3] This guide details the mechanism of action, quantitative in vitro and in vivo data, safety profile, and the experimental methodologies used to evaluate this promising compound.

Mechanism of Action

ZN148 functions as a time-dependent, irreversible inhibitor of MBLs.[1][2][3] Its primary mechanism involves the chelation and removal of essential zinc ions from the MBL active site, rendering the enzyme incapable of hydrolyzing β-lactam antibiotics like meropenem (B701).[1][3]

Key mechanistic features include:

• Zinc Chelation: ZN148 directly binds to the zinc ions (Zn²⁺) in the MBL active site.[1][3]

• Irreversible Inhibition: The inhibition is largely irreversible. After exposure to ZN148, the addition of exogenous zinc only restores approximately 30% of MBL activity, suggesting a mechanism that goes beyond simple zinc removal.[1][2][3]

• Active Site Modification: Mass spectrometry and molecular modeling studies indicate a potential secondary mechanism involving the oxidation of the Cys221 residue within the active site, further contributing to the enzyme's inactivation.[1][2][3]

Caption: Proposed mechanism of ZN148 action.

Quantitative Data Summary

The efficacy of ZN148 has been quantified through extensive in vitro and in vivo studies. The data highlights its potent ability to restore carbapenem activity and its selectivity for bacterial MBLs.

Table 1: In Vitro Enzyme Inhibition Kinetics

Enzyme Target	Ki (Apparent Inhibitory Constant)	Reference
NDM-1	310 µM	[4][5]
VIM-2	24 µM	[4][5]

Table 2: In Vitro Antimicrobial Activity (Combination with Meropenem)

Bacterial Group	Metric	Result	Reference
MBL-producing clinical Enterobacterales (n=234)	% of strains with Meropenem MIC restored to susceptible levels (≤2 mg/L) at 50 µM ZN148	>98%	[1][3]
MBL-producing clinical Enterobacterales (n=234)	Meropenem MIC₉₀ reduction	From ≥64 mg/L to 0.5 mg/L	[3]
NDM-1-producing K. pneumoniae	Time-kill assay with Meropenem (4 mg/L) + ZN148 (50 or 100 µM)	Bactericidal activity restored (time-dependent killing)	[3]

Table 3: In Vivo Efficacy (Murine Neutropenic Peritonitis Model)

Treatment Group	Pathogen	Outcome	P-value	Reference
Meropenem (33 mg/kg) + ZN148 (10 mg/kg) vs. Meropenem alone	NDM-1-producing K. pneumoniae	Significantly lower CFU/ml in peritoneal fluid	P < 0.0001	[3]
Meropenem (33 mg/kg) + ZN148 (10 mg/kg) vs. Meropenem alone	NDM-1-producing K. pneumoniae	Significantly lower CFU/ml in blood	P < 0.01	[3]

Table 4: Safety and Selectivity Profile

Assay	Concentration / Dosage	Result	Reference
Human Glyoxylase II Inhibition	500 µM	No inhibition observed	[1][3]
In Vivo Acute Toxicity (Mouse Model)	Cumulative dosages up to 128 mg/kg	No acute toxicity observed	[1][2][3]
Serum Protein Binding	Not specified	Inhibitory activity not influenced by human serum albumin and α₁-acid glycoprotein	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the evaluation of ZN148, based on published literature.

MBL Enzyme Inhibition Kinetics

This assay determines the inhibitory potency of ZN148 against purified MBL enzymes.

• Enzymes: Recombinant MBLs such as NDM-1 and VIM-2 are purified.

• Substrate: A chromogenic cephalosporin (B10832234) substrate (e.g., CENTA or nitrocefin) is used, which changes color upon hydrolysis by the MBL.

• Procedure:

  • The MBL enzyme is pre-incubated with varying concentrations of ZN148 for a set period to allow for time-dependent inhibition.

  • The reaction is initiated by adding the substrate.

  • The rate of substrate hydrolysis is monitored spectrophotometrically by measuring the change in absorbance over time.

  • Inhibition constants (Ki) are calculated by analyzing the reaction rates at different inhibitor and substrate concentrations using appropriate enzyme kinetic models.

Antimicrobial Susceptibility Testing (AST)

AST is performed to quantify the ability of ZN148 to restore the antimicrobial activity of a carbapenem.

• Method: Broth microdilution is the standard method, following Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Procedure:

  • A two-dimensional checkerboard array is prepared in 96-well plates. One axis contains serial dilutions of meropenem, and the other axis contains serial dilutions of ZN148 (often tested at a fixed concentration, such as 50 µM).

  • Each well is inoculated with a standardized suspension of the test bacterial strain.

  • Plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

  • The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug (or drug combination) that visibly inhibits bacterial growth.

Caption: Workflow for MIC determination.

Murine Neutropenic Peritonitis Model

This in vivo model assesses the efficacy of the ZN148-meropenem combination in a live infection setting.

• Animal Model: Female BALB/c mice are typically used.

• Procedure:

  • Immunosuppression: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide (B585) to mimic an immunocompromised state.

  • Infection: A predetermined lethal or sub-lethal dose of an MBL-producing bacterial strain (e.g., NDM-1 K. pneumoniae) is injected intraperitoneally to induce peritonitis and sepsis.

  • Treatment: At a specified time post-infection (e.g., 2 hours), treatment groups are administered therapeutics via a relevant route (e.g., subcutaneous). Groups typically include vehicle control, ZN148 alone, meropenem alone, and the ZN148-meropenem combination.

  • Endpoint Analysis: At a defined endpoint (e.g., 5 hours post-inoculation), mice are euthanized. Blood and peritoneal fluid are collected, serially diluted, and plated to determine the bacterial load (Colony Forming Units per mL, CFU/mL).[3]

  • Statistical Analysis: CFU counts between treatment groups are compared for statistical significance (e.g., using ANOVA).[3]

Human Glyoxylase II Selectivity Assay

This assay evaluates the potential for off-target inhibition of a human zinc-dependent enzyme that shares structural similarities with MBLs.

• Enzyme: Recombinant human glyoxylase II is used.

• Procedure: The activity of glyoxylase II is measured in the presence of various concentrations of ZN148 (up to 500 µM).[3] A known strong metal chelator like EDTA is used as a positive control for inhibition. The absence of significant inhibition by ZN148 indicates its selectivity for bacterial MBLs over this human metalloenzyme.[2][3]

Conclusion and Future Directions

ZN148 is a highly promising MBL inhibitor that effectively restores the in vitro and in vivo activity of carbapenems against a vast array of resistant Gram-negative pathogens.[1] Its irreversible mechanism of action, high potency against key MBLs like VIM-2, and favorable preclinical safety profile demonstrate its potential to address a critical unmet need in infectious disease treatment.[1][3] The modular and synthetic nature of ZN148 also offers a platform for further chemical optimization.[3] Future preclinical studies will be essential to further characterize its pharmacokinetic and pharmacodynamic properties, paving the way for potential clinical development as a first-in-class MBL inhibitor.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Technical Guide to ZN148: A Novel Metallo-β-Lactamase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZN148 is a promising synthetic metallo-β-lactamase (MBL) inhibitor designed to combat carbapenem (B1253116) resistance in Gram-negative pathogens. This technical guide provides an in-depth overview of the chemical structure, synthesis, and mechanism of action of ZN148. It also includes a compilation of key quantitative data and detailed experimental protocols to support further research and development efforts in the field of antimicrobial resistance.

Chemical Structure and Synthesis

ZN148 is a modular construct that covalently links the zinc chelator Tris-picolylamine (TPA) to the hydrophilic glucosyl side chain of meglumine (B1676163) via an N-methylated amide bond. This design aims to reduce the lipophilicity and toxicity associated with the chelator.[1]

Chemical Structure:

Figure 1: Chemical Structure of ZN148.

Synthesis of ZN148

The synthesis of ZN148 is a high-yield, three-step process starting from commercially available building blocks. The detailed protocol is as follows:

Step 1: Synthesis of N-methyl-D-glucamine

A solution of D-glucose in an appropriate alcohol solvent is treated with methylamine. The reaction proceeds at room temperature to yield an intermediate which is then catalytically hydrogenated to produce N-methyl-D-glucamine.

Step 2: Synthesis of the Tris-picolylamine (TPA) moiety

The TPA scaffold can be synthesized through the alkylation of 2-(aminomethyl)pyridine with 2-(chloromethyl)pyridine (B1213738) in the presence of a base.

Step 3: Coupling of TPA and Meglumine Derivative to form ZN148

A carboxylic acid derivative of TPA is activated and then coupled with N-methyl-D-glucamine. The final product, ZN148, is purified using chromatographic techniques.

Mechanism of Action

ZN148 functions as an MBL inhibitor by chelating the essential zinc ions in the active site of these enzymes. This chelation is time-dependent and leads to the irreversible inhibition of MBL activity. The removal of zinc ions from the active site has been confirmed by biochemical assays.[1] Evidence suggests that this irreversible inhibition may be due to the oxidation of the active site Cys221 residue following zinc removal.[1]

ZN148 Mechanism of Action

Quantitative Data

In Vitro Activity of ZN148 in Combination with Meropenem (B701)

The combination of ZN148 with meropenem significantly reduces the Minimum Inhibitory Concentration (MIC) of meropenem against various MBL-producing Enterobacterales.

Organism (MBL type)	Meropenem MIC (mg/L)	Meropenem + 50 µM ZN148 MIC (mg/L)
E. coli (NDM-1)	64	0.25
K. pneumoniae (NDM-1)	128	0.5
E. cloacae (VIM-1)	32	0.125

Table 1: In vitro activity of meropenem in combination with ZN148 against MBL-producing Enterobacterales.[1]

In Vivo Efficacy of ZN148

In a murine neutropenic peritonitis model, the combination of ZN148 and meropenem demonstrated a significant reduction in bacterial load compared to meropenem alone.

Treatment Group	Bacterial Load (log10 CFU/mL) in Peritoneal Fluid
Vehicle	8.5
Meropenem (33 mg/kg)	7.0
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	4.0

Table 2: In vivo efficacy of meropenem and ZN148 combination in a murine peritonitis model against NDM-1-producing K. pneumoniae.[1]

Toxicity Profile

ZN148 exhibits a favorable toxicity profile with no acute toxicity observed in mice at cumulative dosages up to 128 mg/kg.[1] Furthermore, it showed no significant inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 µM.[1]

Experimental Protocols

Antimicrobial Susceptibility Testing

Minimum Inhibitory Concentrations (MICs) are determined by broth microdilution following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Antimicrobial Susceptibility Testing Workflow

In Vivo Efficacy Study (Murine Peritonitis Model)

This protocol outlines the key steps for evaluating the in vivo efficacy of ZN148 in a neutropenic mouse model of peritonitis.

References

• 1. pubs.acs.org [pubs.acs.org]

The Discovery and Preclinical Development of ZN148: A Novel Metallo-β-Lactamase Inhibitor for Restoring Carbapenem Efficacy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The rise of carbapenem-resistant Gram-negative bacteria, particularly those producing metallo-β-lactamases (MBLs), poses a significant threat to global health.[1][2][3] These enzymes effectively neutralize the last line of defense in antibacterial chemotherapy. This document details the discovery and preclinical development of ZN148, a novel, synthetic, and modular MBL inhibitor. ZN148 acts as a zinc-chelating agent, reversing carbapenem (B1253116) resistance in a broad range of MBL-producing clinical isolates.[1][2][4] This guide will cover the mechanism of action, in vitro and in vivo efficacy, and safety profile of ZN148, providing a comprehensive overview for the scientific community.

Introduction: The Challenge of MBL-Mediated Resistance

Carbapenemases, enzymes that inactivate carbapenem antibiotics, are broadly classified into serine β-lactamases (SBLs) and metallo-β-lactamases (MBLs).[3] While inhibitors for SBLs have been successfully introduced into clinical practice, there are currently no approved direct MBL inhibitors.[1] This creates a critical unmet medical need for new therapies targeting MBL-producing pathogens, which have been classified as "priority pathogens" by the World Health Organization.[1] ZN148 was developed as a modular synthetic metallo-β-lactamase inhibitor to address this challenge.[1][5]

Mechanism of Action: Zinc Chelation and Enzyme Inhibition

ZN148's primary mechanism of action is the inhibition of MBLs through the chelation of zinc ions from the enzyme's active site.[1][2][4] This removal of essential zinc cofactors renders the MBLs inactive, thus protecting carbapenem antibiotics from hydrolysis. Biochemical analyses have demonstrated a time-dependent inhibition of MBLs by ZN148.[1][2][4] Interestingly, the addition of exogenous zinc after exposure to ZN148 only partially restored MBL activity, suggesting a potentially irreversible mechanism of inhibition.[1][2][4] Further investigation using mass spectrometry and molecular modeling has indicated a possible oxidation of the active site Cys221 residue.[1][2][4]

Figure 1: Mechanism of action of ZN148 in overcoming MBL-mediated carbapenem resistance.

In Vitro Efficacy

ZN148 has demonstrated potent in vitro activity in combination with carbapenems against a wide array of MBL-producing Gram-negative pathogens.

Potentiation of Meropenem (B701) Activity

In a study involving a large international collection of 234 MBL-producing clinical Enterobacterales strains, ZN148 at a concentration of 50 μM reduced the meropenem minimum inhibitory concentration (MIC) to susceptible levels (≤2 mg/liter) in over 98% of the strains.[1] The MIC90 for meropenem was reduced from ≥64 mg/liter to 0.5 mg/liter in the presence of ZN148.[1] This effect was observed across various MBL variants, including NDM, VIM, and IMP, and was not influenced by the strain background.[1]

Strain Type	Meropenem MIC90 (mg/liter)	Meropenem + 50µM ZN148 MIC90 (mg/liter)	Fold Reduction
MBL-producing Enterobacterales (n=234)	≥64	0.5	≥128
Table 1: In vitro potentiation of meropenem by ZN148 against MBL-producing Enterobacterales.[1]

Time-Kill Kinetics

Time-kill assays revealed that ZN148 restores the bactericidal activity of meropenem.[1] Against an NDM-1-producing Klebsiella pneumoniae strain, meropenem alone had a bacteriostatic effect, with eventual regrowth. In contrast, the combination of meropenem with ZN148 was bactericidal.[1]

Figure 2: Experimental workflow for time-kill kinetic assays.

In Vivo Efficacy

The in vivo efficacy of ZN148 in combination with meropenem was evaluated in a murine neutropenic peritonitis model.

Murine Neutropenic Peritonitis Model

In this model, mice were infected with an NDM-1-producing Klebsiella pneumoniae strain.[4] Treatment with a combination of meropenem and ZN148 resulted in a significant reduction in bacterial load in both peritoneal fluid and blood compared to treatment with meropenem alone.[3] ZN148 administered alone did not show any intrinsic antibacterial activity.[3]

Treatment Group	Bacterial Load Reduction (log10 CFU/mL)	P-value (vs. Meropenem alone)
Meropenem (33 mg/kg) + ZN148 (10 mg/kg) in Peritoneal Fluid	Significant reduction	< 0.0001
Meropenem (33 mg/kg) + ZN148 (10 mg/kg) in Blood	Significant reduction	< 0.01
Table 2: In vivo efficacy of ZN148 in a murine peritonitis model.[3]

Safety and Selectivity

Preclinical safety and selectivity assessments of ZN148 have been promising.

In Vivo Toxicity

No acute toxicity was observed in a mouse model with cumulative dosages of up to 128 mg/kg.[1][2][4]

Selectivity

ZN148 demonstrated selectivity for bacterial MBLs.[1] At a concentration of 500 μM, ZN148 showed no inhibition of the human zinc-containing enzyme glyoxylase II, indicating a specific mode of action.[1][2][4]

Experimental Protocols

Antibacterial Susceptibility Testing

Minimum Inhibitory Concentrations (MICs) were determined by broth microdilution following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[1] Two-fold dilutions of carbapenems, both alone and in combination with a fixed concentration of ZN148, were prepared in Mueller-Hinton broth. A standardized bacterial inoculum was added to each well, and the plates were incubated. The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

In Vivo Murine Peritonitis Model

Neutropenic mice were inoculated intraperitoneally with a suspension of an MBL-producing K. pneumoniae strain.[4] Treatment groups included vehicle control, ZN148 alone, meropenem alone, and the combination of ZN148 and meropenem, administered subcutaneously at specified time points post-inoculation.[4] Bacterial loads in peritoneal fluid and blood were determined at the end of the experiment by colony counts.[4]

Figure 3: Logical workflow for the preclinical development of ZN148.

Conclusion and Future Directions

ZN148 is a highly promising MBL inhibitor with the potential to restore the clinical utility of carbapenems against resistant Gram-negative pathogens.[1][4] Its potent in vitro and in vivo efficacy, coupled with a favorable preliminary safety profile, demonstrates its potential for further preclinical and clinical development.[1][4] As a modular and synthetically accessible compound, ZN148 represents a significant advancement in the fight against antimicrobial resistance. The data presented here strongly support the progression of ZN148 into further preclinical studies to fully characterize its pharmacokinetic and pharmacodynamic properties and to establish its clinical potential.[1]

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

ZN148: A Technical Guide to Reversing Carbapenem Resistance in Gram-Negative Pathogens

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rise of carbapenem-resistant Gram-negative bacteria presents a critical global health threat, rendering our last-resort antibiotics ineffective. A primary driver of this resistance is the production of metallo-β-lactamases (MBLs), enzymes that hydrolyze and inactivate carbapenem (B1253116) antibiotics. ZN148 has emerged as a promising investigational MBL inhibitor designed to restore the efficacy of carbapenems. This technical guide provides an in-depth overview of ZN148, including its mechanism of action, comprehensive quantitative data from preclinical studies, detailed experimental protocols for its evaluation, and visualizations of its functional pathways.

Introduction to ZN148

ZN148 is a modular, synthetic metallo-β-lactamase inhibitor developed to combat carbapenem resistance in Gram-negative pathogens.[1] It is a zinc-chelating agent that functions by targeting the zinc ions essential for the catalytic activity of MBLs.[1][2] Structurally, ZN148 is composed of a tris-picolylamine (TPA) zinc-chelating moiety covalently linked to a hydrophilic meglumine (B1676163) glucosyl side chain.[2][3] This design aims to reduce the lipophilicity and toxicity associated with the chelator while maintaining potent MBL inhibition.[3] Preclinical studies have demonstrated that ZN148 can restore the bactericidal activity of meropenem (B701) against a broad range of MBL-producing clinical isolates.[1][3]

Mechanism of Action

The primary mechanism by which Gram-negative bacteria develop resistance to carbapenems is through the production of carbapenemases, which are beta-lactamase enzymes capable of hydrolyzing these antibiotics.[4][5] These are broadly categorized into serine-β-lactamases (SBLs) and metallo-β-lactamases (MBLs).[4] While inhibitors for SBLs are clinically available, there are currently no approved inhibitors for MBLs, making infections with MBL-producing organisms particularly challenging to treat.[3][4]

MBLs, such as New Delhi Metallo-β-lactamase (NDM-1), Verona integron-encoded MBL (VIM), and imipenemase (IMP), utilize one or two zinc ions in their active site to facilitate the hydrolysis of the β-lactam ring in carbapenems.[6] ZN148 functions as a potent MBL inhibitor through the following proposed mechanism:

• Zinc Chelation: ZN148's TPA scaffold acts as a strong chelator, effectively sequestering the essential zinc ions from the active site of the MBL enzyme.[1][2]

• Enzyme Inactivation: The removal of these zinc cofactors renders the MBL enzyme catalytically inactive, preventing the hydrolysis of carbapenem antibiotics.[1]

• Irreversible Inhibition: Evidence suggests that ZN148's inhibition is largely irreversible. The addition of exogenous zinc following exposure to ZN148 only partially restores MBL activity (approximately 30%), indicating a more complex inhibitory mechanism beyond simple zinc removal.[1][3]

• Potential Oxidation: Mass spectrometry and molecular modeling studies suggest a potential oxidation of the active site cysteine residue (Cys221) in some MBLs after ZN148 treatment, which could contribute to the irreversible inhibition.[1][3]

By inhibiting MBLs, ZN148 restores the susceptibility of carbapenem-resistant bacteria to antibiotics like meropenem, allowing them to effectively kill the pathogens.[1]

Quantitative Data

The following tables summarize the key quantitative data from preclinical evaluations of ZN148.

Table 1: In Vitro Efficacy of ZN148 in Combination with Meropenem

Bacterial Species	MBL Type	Meropenem MIC (mg/L)	Meropenem + ZN148 (50 µM) MIC (mg/L)	Reference
Klebsiella pneumoniae	NDM-1	32 - 64	0.125	[3]
Pseudomonas aeruginosa	VIM-2	32 - 64	1	[3]
MBL-producing Enterobacterales (n=234)	NDM, VIM, IMP	MIC₉₀ ≥64	MIC₉₀ 0.5	[3]

Table 2: Enzyme Inhibition and Cytotoxicity of ZN148

Parameter	Value	Cell Line/Enzyme	Reference
IC₅₀ (TPA)	9.8 µM	Human Hepatocarcinoma (HepG2)	[3]
ZN148 Inhibition of Glyoxylase II	No inhibition up to 500 µM	Human Glyoxylase II	[1][3]
Acute In Vivo Toxicity	No acute toxicity with cumulative dosages up to 128 mg/kg	Murine Model	[1][3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the efficacy and safety of ZN148.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of carbapenems with and without ZN148 is determined using the broth microdilution method according to CLSI guidelines.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial cultures in logarithmic growth phase

• Carbapenem antibiotic stock solutions (e.g., meropenem)

• ZN148 stock solution

• Sterile diluents (e.g., saline or PBS)

Protocol:

• Prepare serial two-fold dilutions of the carbapenem antibiotic in CAMHB in the wells of a 96-well plate.

• To a parallel set of wells, add the same serial dilutions of the carbapenem and a fixed, sub-inhibitory concentration of ZN148 (e.g., 50 µM).

• Prepare a bacterial inoculum suspension and dilute it in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add the bacterial inoculum to all wells containing the antibiotic dilutions (with and without ZN148).

• Include a growth control well (bacteria in CAMHB only) and a sterility control well (CAMHB only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Time-Kill Kinetics Assay

This assay assesses the bactericidal or bacteriostatic effect of ZN148 in combination with a carbapenem over time.

Materials:

• Bacterial culture in logarithmic growth phase

• CAMHB

• Carbapenem antibiotic (e.g., meropenem)

• ZN148

• Sterile culture tubes

• Shaking incubator

• Tryptic Soy Agar (B569324) (TSA) plates

• Sterile saline for dilutions

Protocol:

• Prepare tubes with CAMHB containing the following:

  • No drug (growth control)

  • Carbapenem alone (at a concentration near the MIC)

  • ZN148 alone

  • Carbapenem in combination with ZN148 (at various concentrations)

• Inoculate each tube with the bacterial culture to a starting density of approximately 5 x 10⁵ CFU/mL.

• Incubate the tubes at 37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each tube.

• Perform serial dilutions of the aliquots in sterile saline.

• Plate the dilutions onto TSA plates and incubate at 37°C for 18-24 hours.

• Count the colonies on the plates to determine the CFU/mL at each time point.

• A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.[7]

In Vivo Efficacy: Murine Neutropenic Peritonitis Model

This animal model evaluates the in vivo efficacy of ZN148 in combination with a carbapenem in a systemic infection model.

Materials:

• Female BALB/c or Swiss ICR-strain mice

• Cyclophosphamide (B585) for inducing neutropenia

• MBL-producing bacterial strain (e.g., K. pneumoniae NDM-1)

• Carbapenem antibiotic (e.g., meropenem)

• ZN148

• Sterile saline for injections and dilutions

• Hog gastric mucin (optional, to enhance infection)

Protocol:

• Induce neutropenia in mice by intraperitoneal injection of cyclophosphamide on days -4 and -1 before infection.

• On the day of the experiment, infect the mice intraperitoneally with a lethal dose of the MBL-producing bacteria (e.g., 10⁶ CFU). The bacterial inoculum may be suspended in saline or a solution containing hog gastric mucin to enhance virulence.

• At a specified time post-infection (e.g., 1-2 hours), administer treatment via subcutaneous or intraperitoneal injection. Treatment groups typically include:

  • Vehicle control (e.g., saline)

  • Carbapenem alone

  • ZN148 alone

  • Carbapenem in combination with ZN148

• At a predetermined endpoint (e.g., 24 hours post-infection), euthanize the mice.

• Collect peritoneal fluid and blood samples.

• Perform serial dilutions and plate on appropriate agar to determine the bacterial load (CFU/mL) in each compartment.

• Statistical analysis is used to compare the bacterial loads between treatment groups.

Cytotoxicity Assay (HepG2 Cells)

This assay assesses the potential toxicity of ZN148 against a human liver cell line.

Materials:

• HepG2 human hepatocarcinoma cells

• Cell culture medium (e.g., EMEM with 10% FBS)

• 96-well cell culture plates

• ZN148 stock solution

• Cell viability reagent (e.g., MTT, CellTiter-Glo)

• Plate reader (spectrophotometer or luminometer)

Protocol:

• Seed HepG2 cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• Prepare serial dilutions of ZN148 in cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of ZN148.

• Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubate the plate at 37°C in a 5% CO₂ incubator for a specified period (e.g., 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of ZN148 that reduces cell viability by 50%).

Visualizations

The following diagrams illustrate key concepts related to ZN148.

Caption: Mechanism of action of ZN148 in reversing carbapenem resistance.

Caption: Experimental workflow for the murine neutropenic peritonitis model.

Conclusion

ZN148 represents a significant advancement in the fight against antimicrobial resistance. Its novel mechanism of action, targeting the essential zinc ions of MBLs, offers a promising strategy to restore the clinical utility of carbapenems against multidrug-resistant Gram-negative pathogens. The preclinical data to date demonstrate potent in vitro and in vivo efficacy with a favorable safety profile. Further clinical development of ZN148 is warranted to address the urgent unmet medical need for new treatments for infections caused by MBL-producing bacteria.

References

• 1. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broad-spectrum β-lactam antibiotics for treating experimental peritonitis in mice due to Klebsiella pneumoniae producing the carbapenemase OXA-48 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Paradoxical Efficacy of Carbapenems against Carbapenemase-Producing Escherichia coli in a Murine Model of Lethal Peritonitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. emerypharma.com [emerypharma.com]

The Role of Zinc Chelation in the Activity of ZN148: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of carbapenem-resistant Gram-negative bacteria, particularly those producing metallo-β-lactamases (MBLs), poses a significant threat to global health. These enzymes utilize zinc ions in their active site to hydrolyze a broad spectrum of β-lactam antibiotics, including carbapenems, which are often the last line of defense against multidrug-resistant infections. ZN148 is a novel, synthetic MBL inhibitor designed to counteract this resistance mechanism. This technical guide provides an in-depth analysis of ZN148's activity, with a core focus on its zinc-chelating properties.

ZN148 is a modular construct, comprising the zinc chelator Tris-picolylamine (TPA) covalently linked to meglumine, a hydrophilic glucosyl side chain.[1] This design aims to enhance the molecule's pharmacological properties while retaining its ability to target the zinc-dependent active site of MBLs. This document will detail the mechanism of action, experimental validation, and quantitative data supporting the efficacy of ZN148 as a potent MBL inhibitor.

Mechanism of Action: Zinc Chelation and Irreversible Inhibition

The primary mechanism of action of ZN148 is the chelation and removal of zinc ions from the active site of MBLs, thereby inactivating the enzyme.[1][2][3] Biochemical analyses have demonstrated a time-dependent inhibition of MBLs by ZN148, consistent with the removal of these essential metal cofactors.[1][2][3]

An intriguing aspect of ZN148's activity is its suggested irreversible mechanism of inhibition. Following exposure of the MBL VIM-2 to ZN148 and subsequent addition of exogenous zinc, only about 30% of the enzyme's activity is restored.[1][2][3] This is in stark contrast to inhibition by the general metal chelator EDTA, where activity is almost fully restored upon zinc supplementation.[1] This suggests that ZN148's interaction with the MBL active site leads to a more permanent inactivation.

Mass spectrometry studies have provided further insight into this phenomenon. Analysis of VIM-2 incubated with ZN148 revealed a mass increase, pointing to a potential oxidation of the Cys221 residue in the active site.[1][2][3] It is hypothesized that the chelation of zinc by ZN148 renders this cysteine residue more susceptible to chemical modification, leading to an irreversible inactivation of the enzyme.[1]

Caption: Proposed mechanism of ZN148 action on MBLs.

Quantitative Data Summary

The following tables summarize the key quantitative data on the activity of ZN148.

Table 1: In Vitro Efficacy of Meropenem (B701) in Combination with ZN148 against MBL-Producing Enterobacterales

Bacterial Species	Number of Strains	Meropenem MIC90 (mg/L)	Meropenem + 50 µM ZN148 MIC90 (mg/L)
E. coli	112	≥64	0.5
K. pneumoniae	112	≥64	0.5
Other Enterobacterales	10	≥64	0.5
All Strains	234	≥64	0.5

Data extracted from a study on a large international collection of MBL-producing clinical Enterobacterales strains.[1]

Table 2: In Vivo Efficacy of Meropenem and ZN148 Combination in a Murine Peritonitis Model

Treatment Group	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)
Vehicle	~8.5	~6.0
Meropenem (33 mg/kg)	~7.5	~5.0
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	~3.5	~2.5

Data represents the effect on an NDM-1-producing K. pneumoniae strain. The combination treatment resulted in a significantly lower bacterial load compared to meropenem alone (P < 0.0001 in peritoneal fluid, P < 0.01 in blood).[1]

Table 3: Selectivity and Toxicity Profile of ZN148

Assay	ZN148 Concentration	Observation
Human Glyoxylase II Inhibition	500 µM	No inhibitory activity observed.[1][2][3]
In Vivo Acute Toxicity (mice)	Cumulative dosages up to 128 mg/kg	No acute toxicity observed.[1][2][3]

Detailed Experimental Protocols

Antimicrobial Susceptibility Testing

• Method: Broth microdilution was performed according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.[1]

• Procedure:

  • A twofold dilution series of carbapenems (meropenem, imipenem, doripenem) was prepared in Mueller-Hinton broth.

  • For combination testing, ZN148 was added to the wells at a fixed concentration of 50 µM.[1]

  • A bacterial inoculum, standardized to a 0.5 McFarland, was added to each well.

  • Plates were incubated at 35°C for 18-20 hours.

  • The Minimum Inhibitory Concentration (MIC) was determined as the lowest concentration of the antimicrobial agent that completely inhibited visible bacterial growth.

In Vivo Murine Neutropenic Peritonitis Model

• Animal Model: Female BALB/c or NMRI mice were rendered neutropenic by intraperitoneal injections of cyclophosphamide.[2]

• Infection: Mice were inoculated intraperitoneally with approximately 5 x 10^6 CFU of an NDM-1-producing K. pneumoniae strain.[2]

• Treatment:

  • One hour post-inoculation, mice were treated with either vehicle (PBS) or ZN148 (10 mg/kg) via subcutaneous injection.[2]

  • One and a half hours post-inoculation, mice in the treatment groups received a subcutaneous injection of meropenem (33 mg/kg).[2]

• Endpoint: At 5 hours post-inoculation, bacterial colony counts (CFU) were determined from peritoneal fluid and blood samples.[2]

Caption: Workflow for the in vivo murine peritonitis model.

Human Glyoxylase II Inhibition Assay

• Objective: To assess the selectivity of ZN148 for bacterial MBLs over a human zinc-containing enzyme.

• Enzyme: Recombinant human glyoxylase II.

• Procedure:

  • The activity of recombinant human glyoxylase II was measured in the presence of varying concentrations of ZN148.

  • EDTA, a known strong metal chelator, was used as a positive control for inhibition.

  • Enzyme activity was determined by monitoring the cleavage of a substrate, leading to the production of D-lactate, which is then quantified colorimetrically at 450 nm.[4]

Mass Spectrometry for MBL Modification

• Objective: To investigate the potential covalent modification of MBLs by ZN148.

• Sample Preparation:

  • Purified VIM-2 (8 µM) was incubated with or without ZN148 (5 mM) on ice for 30 minutes in Chelex-treated HEPES buffer (pH 7.5).[1]

  • The inhibitor was subsequently removed using centrifugal filters.[1]

• Analysis:

  • Liquid chromatography-electrospray ionization mass spectrometry (LC-ESI-MS) was performed in positive-ion mode.[1]

  • The mass of the VIM-2 protein was determined to identify any mass shifts indicative of covalent modification.[1]

Conclusion

ZN148 demonstrates significant promise as a metallo-β-lactamase inhibitor, effectively restoring the in vitro and in vivo activity of carbapenems against resistant Gram-negative bacteria.[1][2][3] Its mechanism of action is rooted in the chelation of essential zinc ions from the MBL active site, leading to enzyme inactivation.[1][2][3] Furthermore, evidence suggests an irreversible mode of inhibition, potentially through the oxidation of a key cysteine residue, which differentiates it from simple metal chelators.[1] The selectivity of ZN148 for bacterial MBLs over the human enzyme glyoxylase II, coupled with a favorable in vivo safety profile, underscores its therapeutic potential.[1][2][3] Further development of ZN148 and similar zinc-chelating strategies represents a critical avenue of research in the ongoing battle against antimicrobial resistance.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. abcam.cn [abcam.cn]

An In-depth Technical Guide to the Irreversible Inhibition of Metallo-β-Lactamases by ZN148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the irreversible inhibition of Metallo-β-Lactamases (MBLs) by the novel inhibitor ZN148. ZN148 is a promising therapeutic agent capable of restoring carbapenem (B1253116) efficacy against a broad range of MBL-producing Gram-negative pathogens.[1][2][3][4] This document details the quantitative inhibition data, experimental methodologies, and the proposed mechanism of action of ZN148.

Quantitative Inhibition Data

ZN148 demonstrates potent, time-dependent inhibition of MBLs.[1][4] Its efficacy is highlighted by its ability to significantly reduce the Minimum Inhibitory Concentrations (MICs) of carbapenems in MBL-producing bacteria.

Table 1: In Vitro Inactivation Kinetics of ZN148 against MBLs

Enzyme	kinact/KI (min-1 mM-1)	KI (μM)
VIM-2	6.6	24
NDM-1	0.19	310

KI represents the inhibitor concentration that leads to half-maximum inactivation, and kinact is the first-order rate constant. The catalytic efficiency of inactivation is given by kinact/KI.[5]

Table 2: Meropenem MICs for MBL-producing Enterobacterales in the Presence and Absence of ZN148

Organism	Meropenem MIC90 (mg/L)	Meropenem + 50 μM ZN148 MIC90 (mg/L)
E. coli (n=112)	≥64	0.5
K. pneumoniae (n=112)	≥64	0.5
Other Enterobacterales (n=10)	≥64	0.25
All Strains (n=234)	≥64	0.5

ZN148 restores the in vitro clinical susceptibility to carbapenems in over 98% of a large international collection of MBL-producing clinical Enterobacterales strains.[1][5]

Mechanism of Irreversible Inhibition

The proposed mechanism of irreversible inhibition by ZN148 involves a two-step process: initial zinc chelation followed by potential oxidation of a key active site residue.

Caption: Proposed mechanism of irreversible MBL inhibition by ZN148.

Biochemical analysis demonstrates that ZN148 acts as a zinc-chelating agent, removing zinc ions from the active site of MBLs.[1][5] This initial step renders the enzyme inactive. However, the inhibition is not fully reversible by the addition of exogenous zinc, with only about 30% of MBL activity being restored, suggesting a subsequent irreversible event.[1][3][4][5] Mass spectrometry and molecular modeling studies indicate a potential oxidation of the active site Cys221 residue, which would lead to a permanent inactivation of the enzyme.[1][3][4][5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of ZN148.

Enzyme Kinetics of MBL Inhibition

Caption: Workflow for determining MBL inhibition kinetics.

Objective: To determine the kinetic parameters of MBL inhibition by ZN148.

Materials:

• Purified MBL enzyme (e.g., VIM-2, NDM-1)

• ZN148 stock solution

• Chromogenic β-lactam substrate (e.g., CENTA or nitrocefin)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)

• Microplate reader

Procedure:

• Prepare a series of dilutions of ZN148 in the assay buffer.

• In a microplate, add the purified MBL enzyme to each well containing the different concentrations of ZN148.

• Incubate the enzyme-inhibitor mixtures for various time points to allow for time-dependent inhibition.

• Initiate the enzymatic reaction by adding the chromogenic substrate to each well.

• Immediately monitor the hydrolysis of the substrate by measuring the change in absorbance at the appropriate wavelength over time using a microplate reader.

• Calculate the initial reaction rates for each inhibitor concentration and incubation time.

• Plot the observed rate constants against the inhibitor concentrations to determine the inactivation rate constant (kinact) and the inhibitor concentration that gives half-maximal inactivation (KI).

Mass Spectrometry for Investigating Covalent Modification

Objective: To detect any covalent modification of the MBL enzyme by ZN148.

Materials:

• Purified MBL enzyme

• ZN148

• Incubation buffer

• Mass spectrometer (e.g., ESI-MS)

Procedure:

• Incubate the purified MBL enzyme with a molar excess of ZN148 in the incubation buffer for a sufficient period to allow for potential covalent modification.

• As a control, incubate the MBL enzyme under the same conditions without ZN148.

• Desalt the protein samples to remove non-covalently bound molecules and buffer components.

• Analyze the protein samples by mass spectrometry to determine the precise molecular weight of the enzyme.

• Compare the mass of the ZN148-treated MBL with the untreated control. An increase in mass in the treated sample would indicate covalent binding of the inhibitor or a modification induced by the inhibitor.

Murine Neutropenic Peritonitis Model

Objective: To evaluate the in vivo efficacy of ZN148 in combination with a carbapenem antibiotic.

Materials:

• Female BALB/c mice

• Cyclophosphamide for inducing neutropenia

• MBL-producing bacterial strain (e.g., K. pneumoniae NDM-1)

• ZN148 solution

• Carbapenem antibiotic (e.g., meropenem)

• Saline (vehicle control)

Procedure:

• Induce neutropenia in mice by intraperitoneal injection of cyclophosphamide.

• Infect the neutropenic mice with a lethal dose of the MBL-producing bacterial strain via intraperitoneal injection.

• At a specified time post-infection, administer treatment to different groups of mice:

  • Group 1: Vehicle control (saline)

  • Group 2: ZN148 alone

  • Group 3: Carbapenem alone

  • Group 4: ZN148 in combination with the carbapenem

• At various time points post-treatment, collect peritoneal fluid and blood samples from the mice.

• Determine the bacterial load (CFU/mL) in the peritoneal fluid and blood by plating serial dilutions on appropriate agar (B569324) plates.

• Compare the bacterial loads between the different treatment groups to assess the efficacy of the combination therapy.

Conclusion

ZN148 is a highly effective, irreversible inhibitor of MBLs with a novel mechanism of action. Its ability to restore carbapenem susceptibility in a vast number of clinical isolates, coupled with its in vivo efficacy, makes it a strong candidate for further drug development in the fight against antimicrobial resistance. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of ZN148 and other novel MBL inhibitors.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. olac.berkeley.edu [olac.berkeley.edu]
• 3. researchgate.net [researchgate.net]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. inotiv.com [inotiv.com]

ZN148: A Technical Guide to its Efficacy Against Gram-Negative Pathogens

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbapenem (B1253116) resistance in Gram-negative bacteria, primarily driven by the production of metallo-β-lactamases (MBLs), poses a significant threat to global health. This document provides a comprehensive technical overview of ZN148, a novel synthetic metallo-β-lactamase inhibitor. ZN148 acts as a zinc-chelating agent, effectively neutralizing MBLs and restoring the clinical efficacy of carbapenem antibiotics. This guide details the mechanism of action of ZN148, presents quantitative data on its in vitro and in vivo activity against key Gram-negative pathogens, and outlines the experimental protocols for its evaluation.

Introduction

The rise of multidrug-resistant Gram-negative bacteria is a pressing public health crisis. A key mechanism of resistance is the production of β-lactamase enzymes, which inactivate β-lactam antibiotics. Metallo-β-lactamases (MBLs) are particularly concerning as they can hydrolyze a broad spectrum of β-lactams, including carbapenems, which are often the last line of defense against serious infections.[1][2][3] Unlike serine-β-lactamases, MBLs utilize zinc ions in their active site for catalysis.[1] Currently, there are no clinically approved MBL inhibitors, creating a critical unmet medical need.[1][2][4]

ZN148 is a promising MBL inhibitor designed to be used in combination with carbapenems.[1][2][4] Its modular and easy-to-synthesize structure makes it an attractive candidate for further development.[1] This guide synthesizes the available data on ZN148 to provide a detailed resource for the scientific community.

Mechanism of Action

ZN148's primary mechanism of action is the inhibition of metallo-β-lactamases through zinc chelation.[1][2][4] By removing the essential zinc cofactors from the MBL active site, ZN148 renders the enzyme inactive, thereby protecting carbapenem antibiotics from hydrolysis and restoring their bactericidal activity.[1][2][4]

Biochemical analyses have demonstrated a time-dependent inhibition of MBLs by ZN148.[2][4] Studies have shown that ZN148 removes zinc ions from the active site of MBLs.[2][4] Interestingly, the addition of exogenous zinc after exposure to ZN148 only partially restores MBL activity (by approximately 30%), suggesting a potentially irreversible mechanism of inhibition.[1][2][4] Further investigation through mass spectrometry and molecular modeling has indicated a possible oxidation of the active site Cys221 residue, contributing to this irreversible inhibition.[1][2][4]

ZN148 inhibits MBL, preventing carbapenem hydrolysis.

Quantitative Data

In Vitro Efficacy

ZN148, in combination with carbapenems, has demonstrated significant efficacy in restoring susceptibility in a large collection of MBL-producing clinical isolates.

Table 1: Meropenem (B701) MIC Reduction in MBL-Producing Enterobacterales

Strain Collection (n=234)	Meropenem MIC90 (mg/L)	Meropenem + 50 µM ZN148 MIC90 (mg/L)
MBL-producing Enterobacterales	≥64	0.5

Data sourced from Samuelsen et al., 2020.[4]

In a study of 234 MBL-producing clinical Enterobacterales strains, the combination of meropenem and ZN148 reduced the meropenem MIC to susceptible levels (≤2 mg/liter) in over 98% of the isolates.[4]

Table 2: Carbapenem MIC Reduction in E. coli and K. pneumoniae

Organism (n)	Carbapenem	% Susceptible (Alone)	% Susceptible (+ 50 µM ZN148)
E. coli & K. pneumoniae (173)	Doripenem (B194130)	<1%	>99%
E. coli & K. pneumoniae (173)	Imipenem (B608078)	<1%	>99%

Data reflects the restoration of susceptibility to susceptible levels. Sourced from Samuelsen et al., 2020.[4]

ZN148 also potentiated the activity of doripenem and imipenem against MBL-producing E. coli and K. pneumoniae, restoring susceptibility in over 99% of the tested strains.[4]

Table 3: Carbapenem Potentiation in P. aeruginosa and A. baumannii

Organism (n)	Carbapenem	% Clinical Susceptibility Restored (+ 50 µM ZN148)
P. aeruginosa (52)	Meropenem	17%
P. aeruginosa (52)	Doripenem	15%
P. aeruginosa (52)	Imipenem	25%
A. baumannii (6)	Meropenem	>2-fold MIC reduction in 4 of 6 strains

Data sourced from Samuelsen et al., 2020.[4]

While ZN148 showed less potentiation of carbapenems against MBL-producing P. aeruginosa and A. baumannii, it still restored clinical susceptibility in a notable percentage of P. aeruginosa strains.[4] The reduced effectiveness in these organisms may be due to differences in outer membrane permeability or the presence of efflux pumps.[4]

In Vivo Efficacy

The therapeutic potential of ZN148 has been demonstrated in a murine neutropenic peritonitis model.

Table 4: In Vivo Efficacy of Meropenem and ZN148 Combination

Treatment Group	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)
Vehicle	~8.5	~6.0
Meropenem (33 mg/kg)	~8.0	~5.5
ZN148 (10 mg/kg)	~8.5	~6.0
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	~4.5	~3.0

Data are approximations from graphical representations in Samuelsen et al., 2020, against an NDM-1-producing K. pneumoniae strain.[4]

In this model, the combination of meropenem and ZN148 resulted in a significant reduction in the bacterial load of a meropenem-resistant NDM-1-producing K. pneumoniae strain in both peritoneal fluid (P < 0.0001) and blood (P < 0.01) compared to meropenem treatment alone.[4] ZN148 administered alone did not show any intrinsic antibacterial activity.[4]

Safety and Selectivity

A crucial aspect of zinc-chelating inhibitors is their selectivity for bacterial enzymes over host metalloenzymes.

• Human Glyoxylase II Inhibition: ZN148 showed no inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 µM.[1][2][4] This indicates a degree of selectivity for bacterial MBLs.[4]

• In Vivo Tolerance: No acute toxicity was observed in a mouse model with cumulative dosages of ZN148 up to 128 mg/kg.[1][2][4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of ZN148.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[4]

• Preparation of Reagents:

  • Prepare stock solutions of carbapenems (meropenem, imipenem, doripenem) and ZN148.

  • Use cation-adjusted Mueller-Hinton broth (CAMHB) as the testing medium.

• Plate Preparation:

  • In a 96-well microtiter plate, perform serial twofold dilutions of the carbapenem antibiotics.

  • Add ZN148 to the wells at a fixed concentration (e.g., 50 µM).[4]

• Inoculum Preparation:

  • Grow bacterial strains to be tested overnight on an appropriate agar (B569324) medium.

  • Prepare a bacterial suspension in saline or broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Incubation:

  • Inoculate the microtiter plates with the bacterial suspension.

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• MIC Determination:

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potential of ZN148: An In-depth Technical Guide to its Early-Stage Efficacy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early-stage research on ZN148, a promising synthetic metallo-β-lactamase (MBL) inhibitor. ZN148 has demonstrated significant potential in reversing carbapenem (B1253116) resistance in Gram-negative pathogens, a critical threat to global public health. This document collates and presents key efficacy data, detailed experimental protocols, and visual representations of its mechanism of action and experimental workflows to facilitate further research and development in this critical area.

Core Efficacy Data of ZN148

The preclinical efficacy of ZN148 has been primarily evaluated through its ability to potentiate the activity of carbapenem antibiotics against a wide array of MBL-producing clinical isolates. The following tables summarize the key quantitative findings from these foundational studies.

Table 1: In Vitro Efficacy of ZN148 in Combination with Meropenem (B701) against MBL-Producing Enterobacterales

Bacterial Species	Number of Strains	Meropenem MIC90 (mg/L)	Meropenem + 50 µM ZN148 MIC90 (mg/L)	% Susceptibility Restored
E. coli	112	≥64	0.5	>98%
K. pneumoniae	112	≥64	0.5	>98%
Other Enterobacterales	10	≥64	0.5	>98%
All Strains	234	≥64	0.5	>98%

MIC90: Minimum inhibitory concentration required to inhibit the growth of 90% of isolates. Susceptibility breakpoint for meropenem is ≤2 mg/L.[1]

Table 2: In Vitro Efficacy of ZN148 with Doripenem and Imipenem against MBL-Producing E. coli and K. pneumoniae

Carbapenem	Bacterial Species	Number of Strains	Carbapenem MIC to Susceptible (%)
Doripenem	E. coli & K. pneumoniae	172	>99%
Imipenem	E. coli & K. pneumoniae	172	>99%

[1]

Table 3: In Vivo Efficacy of Meropenem and ZN148 Combination in a Murine Peritonitis Model

Treatment Group	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)
Vehicle (PBS)	~8.5	~6.0
Meropenem (33 mg/kg)	~8.0	~5.5
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	<3.0 (P < 0.0001)	<3.0 (P < 0.01)

Infection model with NDM-1-producing Klebsiella pneumoniae.[1]

Table 4: Biochemical and Safety Profile of ZN148

Parameter	Result
Enzyme Inhibition (Ki)
NDM-1	310 µM
VIM-2	24 µM
Toxicity
Human Glyoxylase II Inhibition	No inhibition at 500 µM
Acute In Vivo Toxicity (mice)	No acute toxicity observed with cumulative dosages up to 128 mg/kg

[1][2]

Mechanism of Action: A Zinc-Chelating MBL Inhibitor

ZN148 functions as a potent, irreversible inhibitor of metallo-β-lactamases. Its primary mechanism involves the chelation and removal of zinc ions from the active site of these enzymes, which are essential for their catalytic activity. This inactivation of MBLs restores the efficacy of carbapenem antibiotics, allowing them to effectively target and disrupt bacterial cell wall synthesis.

Caption: Mechanism of action of ZN148 in restoring carbapenem efficacy.

Biochemical analyses have demonstrated a time-dependent inhibition of MBLs by ZN148. Following exposure to ZN148, the addition of exogenous zinc only partially restores MBL activity, suggesting an irreversible mode of inhibition.[3] Mass spectrometry and molecular modeling studies further indicate a potential oxidation of the active site cysteine residue (Cys221) after zinc removal, contributing to the irreversible inactivation.[1]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these seminal findings. The following sections outline the protocols for the key in vitro and in vivo experiments.

Antimicrobial Susceptibility Testing (Checkerboard Assay)

This method is employed to determine the Minimum Inhibitory Concentration (MIC) of carbapenems in combination with ZN148.

• Preparation of Reagents : Prepare stock solutions of ZN148 and the desired carbapenem (e.g., meropenem, imipenem, doripenem) in an appropriate solvent.

• Microtiter Plate Setup : In a 96-well microtiter plate, perform two-fold serial dilutions of the carbapenem along the x-axis and ZN148 along the y-axis in Mueller-Hinton broth (MHB).

• Bacterial Inoculum : Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity, which is then diluted to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Incubation : Incubate the plates at 35-37°C for 18-24 hours.

• Data Analysis : Determine the MIC as the lowest concentration of the carbapenem, alone or in combination with ZN148, that completely inhibits visible bacterial growth.

In Vivo Efficacy Study (Murine Neutropenic Peritonitis Model)

This animal model is utilized to assess the in vivo efficacy of the ZN148-carbapenem combination.

Caption: Workflow for the murine neutropenic peritonitis model.

• Animal Model : Female NRMI or BALB/c mice are rendered neutropenic by intraperitoneal (i.p.) injections of cyclophosphamide.[1]

• Infection : Mice are inoculated i.p. with a lethal dose of a carbapenem-resistant, MBL-producing bacterial strain (e.g., K. pneumoniae).

• Treatment : At a specified time post-infection (e.g., 1 hour), mice are treated with the vehicle control, carbapenem alone, or the carbapenem-ZN148 combination via subcutaneous (s.c.) injection.

• Sample Collection and Analysis : At a predetermined endpoint (e.g., 5 hours post-infection), blood and peritoneal fluid are collected to determine the bacterial load (CFU/mL) by plating serial dilutions on appropriate agar (B569324) media.

• Ethical Considerations : All animal experiments must be conducted in accordance with approved institutional animal care and use committee protocols.

Time-Kill Kinetic Study

This assay evaluates the bactericidal activity of the drug combination over time.

• Bacterial Culture : An overnight culture of the test organism is diluted to approximately 106 CFU/mL in MHB.

• Drug Exposure : The bacterial suspension is exposed to fixed concentrations of ZN148 and varying concentrations of the carbapenem. Control groups include a growth control (no drug) and the carbapenem alone.

• Sampling and Plating : At various time points (e.g., 0, 2, 4, 6, 24 hours), aliquots are removed, serially diluted, and plated on agar to determine the number of viable bacteria.

• Data Analysis : The log10 CFU/mL is plotted against time for each treatment condition to visualize the rate and extent of bacterial killing.

Concluding Remarks

The early-stage research on ZN148 provides a robust foundation for its continued development as a clinical candidate. Its potent in vitro and in vivo efficacy, coupled with a favorable preliminary safety profile, underscores its potential to address the urgent unmet medical need for effective treatments against infections caused by MBL-producing Gram-negative bacteria. Further preclinical and clinical investigations are warranted to fully elucidate its therapeutic potential.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

ZN148: A Comprehensive Analysis of its Metallo-β-Lactamase Inhibitory Spectrum and Mechanism

For Immediate Release

OSLO, Norway – This technical guide provides an in-depth analysis of ZN148, a novel, synthetic metallo-β-lactamase (MBL) inhibitor currently in Phase 1 clinical development.[1] ZN148 acts as a zinc-chelating agent, effectively reversing carbapenem (B1253116) resistance in a broad range of Gram-negative pathogens.[2][3][4] This document, intended for researchers, scientists, and drug development professionals, details the spectrum of activity, mechanism of action, and key experimental findings for ZN148.

Core Mechanism of Action

ZN148 functions by inhibiting metallo-β-lactamases, enzymes that confer resistance to carbapenem antibiotics by hydrolyzing their β-lactam ring. The inhibitory action of ZN148 is achieved through chelation and removal of zinc ions from the MBL active site, a process that has been shown to be time-dependent.[2][3][4] Evidence suggests a largely irreversible mechanism of inhibition, as the addition of exogenous zinc only partially restores MBL activity.[2][3][4] Further molecular modeling and mass spectrometry analyses indicate a potential oxidation of the active site cysteine residue (Cys221) following zinc removal.[2][3][4]

Mechanism of ZN148 action.

Spectrum of Activity

ZN148 demonstrates significant potentiation of carbapenems against a wide array of MBL-producing Gram-negative bacteria. Its primary activity is against Enterobacterales, with demonstrated efficacy in restoring susceptibility to meropenem (B701), doripenem (B194130), and imipenem (B608078).

Table 1: In Vitro Activity of Meropenem in Combination with ZN148 (50 μM) against MBL-Producing Enterobacterales

Organism	Number of Strains	Meropenem MIC Alone (mg/L)	Meropenem + ZN148 MIC (mg/L)
E. coli	112	≥64 (MIC90)	0.5 (MIC90)
K. pneumoniae	112	≥64 (MIC90)	0.5 (MIC90)
Other Enterobacterales	10	-	-
All Enterobacterales	234	≥64 (MIC90)	0.5 (MIC90)

Data extracted from Samuelsen et al., 2020.[2]

In a large international collection of 234 MBL-producing clinical Enterobacterales strains, the combination of meropenem with 50 μM ZN148 restored clinical susceptibility (MIC ≤2 mg/liter) in over 98% of the isolates.[2][3][4]

Table 2: In Vitro Activity of Doripenem and Imipenem in Combination with ZN148 (50 μM)

Organism	Carbapenem	Number of Strains	Carbapenem MIC Alone	Carbapenem + ZN148 MIC
E. coli	Doripenem	87	-	-
K. pneumoniae	Doripenem	85	-	-
E. coli	Imipenem	87	-	-
K. pneumoniae	Imipenem	85	-	-

Detailed MIC values were presented graphically in the source material. The combination consistently and significantly reduced the MICs for both doripenem and imipenem against the tested strains.[2]

The effectiveness of ZN148 is less pronounced against P. aeruginosa and A. baumannii, potentially due to differences in outer membrane permeability or the presence of efflux pumps.[3]

In Vivo Efficacy

The therapeutic potential of ZN148 has been demonstrated in a murine neutropenic peritonitis model. In this model, co-administration of ZN148 (10 mg/kg) with meropenem (33 mg/kg) significantly reduced the bacterial load of a meropenem-resistant NDM-1-producing Klebsiella pneumoniae strain in both peritoneal fluid and blood compared to meropenem treatment alone.[2][3]

Selectivity and Toxicological Profile

ZN148 exhibits a favorable safety profile. It shows no inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 μM, indicating selectivity for bacterial MBLs.[2][3][4][5] Furthermore, no acute toxicity was observed in a mouse model with cumulative dosages up to 128 mg/kg.[2][3][4][5] ZN148 itself does not possess any intrinsic antibacterial activity at concentrations up to 500 μM.[3]

Experimental Protocols

Antimicrobial Susceptibility Testing

The minimum inhibitory concentrations (MICs) of carbapenems alone and in combination with ZN148 were determined using the broth microdilution method as per the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[3]

References

• 1. Compound | AntibioticDB [antibioticdb.com]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nva.sikt.no [nva.sikt.no]

Protocols & Analytical Methods

ZN148: Application Notes and Protocols for In Vitro Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZN148 is a promising, synthetic, modular metallo-β-lactamase (MBL) inhibitor.[1][2][3][4] It acts as a zinc-chelating agent, effectively reversing carbapenem (B1253116) resistance in a broad range of Gram-negative pathogens.[1][2][3][4] In vitro studies have demonstrated its ability to restore the bactericidal activity of carbapenems, such as meropenem, against MBL-producing clinical isolates.[1][3] This document provides detailed protocols for the in vitro evaluation of ZN148, based on established methodologies. It also presents key quantitative data and visual representations of its mechanism of action and experimental workflows.

Mechanism of Action

ZN148 functions by targeting the zinc ions essential for the catalytic activity of metallo-β-lactamases (MBLs). These enzymes are a primary cause of carbapenem resistance in Gram-negative bacteria. The proposed mechanism involves ZN148 chelating and removing zinc from the MBL active site, leading to time-dependent, irreversible inhibition of the enzyme.[1][2][3] This inactivation of MBLs restores the efficacy of carbapenem antibiotics, allowing them to effectively target and kill the resistant bacteria.[1][2][3][4]

Caption: Mechanism of ZN148 action.

Quantitative In Vitro Data

The following tables summarize the key quantitative data for ZN148 from in vitro studies.

Table 1: Enzyme Inhibition Kinetics of ZN148 [1]

Enzyme	kinact (min-1)	KI (mM)	kinact/KI (min-1mM-1)
VIM-2	-	-	6.6
NDM-1	-	-	0.19

KI represents the inhibitor concentration for half-maximum inactivation, kinact is the first-order rate constant, and kinact/KI indicates catalytic efficiency. Data for kinact and KI were not individually provided in the source material.

Table 2: Inhibition Constant (Ki) of ZN148 [5][6][7][8]

Enzyme	Ki (µM)
NDM-1	310
VIM-2	24

Table 3: In Vitro Cytotoxicity of ZN148 [1]

Cell Line	IC50 (µM)
HepG2 (Human Hepatocarcinoma)	>100

Experimental Protocols

Antimicrobial Susceptibility Testing (AST)

This protocol determines the Minimum Inhibitory Concentration (MIC) of carbapenems in combination with ZN148 against MBL-producing bacterial strains.

Materials:

• MUELLER-HINTON BROTH (MHB)

• 96-well microtiter plates

• Bacterial inoculum (0.5 McFarland standard)

• Carbapenem antibiotic (e.g., meropenem) stock solution

• ZN148 stock solution

• Incubator (35°C)

Procedure:

• Prepare two-fold serial dilutions of the carbapenem antibiotic in MHB in the 96-well plates.

• For the combination testing, add a fixed concentration of ZN148 (e.g., 50 µM) to each well containing the serially diluted carbapenem.[1][3]

• Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final inoculum of approximately 5 x 105 CFU/mL in each well.

• Inoculate the wells with the bacterial suspension.

• Incubate the plates at 35°C for 18-20 hours.[6]

• The MIC is determined as the lowest concentration of the carbapenem (in the presence of ZN148) that shows no visible bacterial growth.[6]

Caption: Antimicrobial Susceptibility Testing workflow.

Time-Kill Assay

This assay evaluates the bactericidal or bacteriostatic activity of ZN148 in combination with a carbapenem over time.

Materials:

• MHB or appropriate broth medium

• Bacterial culture in logarithmic growth phase

• Carbapenem antibiotic (e.g., meropenem)

• ZN148

• Shaking incubator

• Agar (B569324) plates for colony counting

• Spectrophotometer

Procedure:

• Grow a bacterial culture to the early logarithmic phase.

• Dilute the culture in fresh broth to a starting concentration of approximately 1 x 106 CFU/mL.

• Set up different experimental flasks:

  • Growth control (no drug)

  • Carbapenem alone (at a specific concentration, e.g., 4 mg/L)[1][3]

  • ZN148 alone (e.g., 50 µM or 100 µM)[1][3]

  • Carbapenem in combination with ZN148[1][3]

• Incubate the flasks in a shaking incubator at 37°C.

• At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each flask.

• Perform serial dilutions of the aliquots and plate them on agar plates to determine the viable colony counts (CFU/mL).

• Incubate the plates overnight and count the colonies.

• Plot the log10 CFU/mL against time to visualize the killing kinetics. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL compared to the initial inoculum.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nva.sikt.no [nva.sikt.no]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Experimental Design Using ZN148 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZN148 is a promising synthetic metallo-β-lactamase (MBL) inhibitor designed to combat carbapenem (B1253116) resistance in Gram-negative bacteria.[1][2][3][4][5][6] By chelating zinc ions essential for MBL activity, ZN148 restores the efficacy of carbapenem antibiotics such as meropenem (B701) against resistant pathogens.[1][2][3][4] These application notes provide detailed protocols for in vivo experimental design in mice to evaluate the efficacy and safety of ZN148, based on published preclinical studies.

Mechanism of Action: ZN148 Signaling Pathway

ZN148's primary mechanism of action is the inhibition of metallo-β-lactamases (MBLs), a class of enzymes that confer resistance to β-lactam antibiotics, including carbapenems. This inhibition is achieved through the chelation of zinc ions from the MBL active site, rendering the enzyme inactive.[1][2][3][4] The restoration of carbapenem activity allows these antibiotics to effectively target and kill the resistant bacteria.[1]

Caption: Mechanism of ZN148 in restoring carbapenem efficacy.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies of ZN148 in mice.

Table 1: In Vivo Efficacy of ZN148 in Combination with Meropenem

Parameter	Details	Reference
Mouse Model	Murine Neutropenic Peritonitis	[1][2]
Mouse Strain	NMRI	[1][2]
Pathogen	NDM-1-producing Klebsiella pneumoniae	[1][2]
Inoculum	~5 x 10^6 CFU, intraperitoneal (i.p.)	[1]
ZN148 Dosage	10, 33, or 100 mg/kg, subcutaneous (s.c.)	[1]
Meropenem Dosage	33 mg/kg, subcutaneous (s.c.)	[1]
Treatment Schedule	ZN148 at 1h post-inoculation; Meropenem at 1.5h post-inoculation	[1]
Primary Endpoint	Colony Forming Units (CFU) in peritoneal fluid and blood at 5h post-inoculation	[1]
Results	Combination therapy significantly reduced CFU in both peritoneal fluid (p < 0.0001) and blood (p < 0.01) compared to meropenem alone.	[1]

Table 2: Acute Toxicity of ZN148 in Mice

Parameter	Details	Reference
Mouse Strain	Female BALB/c	[1][2]
Dosing Regimen	Weekly doubling of single doses from 4 mg/kg up to 128 mg/kg	[1][2]
Cumulative Dose	252 mg/kg over 7 weeks	[1]
Administration Route	Intraperitoneal (i.p.) or Subcutaneous (s.c.)	[1][2]
Monitored Parameters	Clinical signs (hair loss, immobility, prostration), body weight	[1]
Results	No acute toxicity, significant clinical signs, or weight loss (>10%) observed.	[1][2]

Experimental Protocols

Protocol 1: Murine Neutropenic Peritonitis Model for Efficacy Testing

This protocol details the methodology for evaluating the in vivo efficacy of ZN148 in combination with a carbapenem antibiotic against a carbapenem-resistant bacterial strain.

Materials:

• Female NMRI mice

• Cyclophosphamide

• NDM-1-producing Klebsiella pneumoniae

• ZN148

• Meropenem

• Phosphate-buffered saline (PBS)

• Sterile saline

Procedure:

• Induction of Neutropenia: Render mice neutropenic by intraperitoneal (i.p.) injection of cyclophosphamide.

• Bacterial Inoculation: Inoculate mice i.p. with approximately 5 x 10^6 CFU of NDM-1-producing K. pneumoniae.

• Drug Administration:

  • At 1 hour post-inoculation, administer ZN148 (10, 33, or 100 mg/kg) or vehicle (PBS) via subcutaneous (s.c.) injection in the neck region.

  • At 1.5 hours post-inoculation, administer meropenem (33 mg/kg) or vehicle s.c.

• Sample Collection: At 5 hours post-inoculation, anesthetize the mice. Collect blood via axillary cutdown. Euthanize the mice and inject 2 ml of sterile saline i.p. to sample the peritoneal fluid.

• Bacterial Quantification: Determine the colony counts (CFU/ml) in both blood and peritoneal fluid samples.

Caption: Workflow for the murine neutropenic peritonitis model.

Protocol 2: Maximum Tolerated Dose (MTD) Study for Toxicity Assessment

This protocol outlines a method to determine the acute toxicity and tolerability of ZN148 in mice.

Materials:

• Female BALB/c mice

• ZN148

• Vehicle control (e.g., PBS)

Procedure:

• Animal Acclimation: Acclimate female BALB/c mice to the facility for a minimum of one week.

• Dose Escalation:

  • Divide mice into treatment and control groups.

  • Administer ZN148 via i.p. or s.c. injection.

  • Begin with a starting dose (e.g., 4 mg/kg) and double the dose weekly in the absence of significant toxicity.

  • Continue dose escalation up to a maximum dose (e.g., 128 mg/kg).

• Monitoring:

  • Observe mice daily for any clinical signs of toxicity, including but not limited to hair loss, bristly hair, immobility, and prostration.

  • Record the body weight of each mouse at least twice weekly.

• Endpoint: The MTD is reached when significant toxicity or a greater than 10% loss of initial body weight is observed. The study concludes after a defined period (e.g., 7 weeks) if no significant toxicity is observed at the maximum dose.

Caption: Logical flow of the maximum tolerated dose study.

Conclusion

The provided application notes and protocols offer a comprehensive framework for the in vivo evaluation of ZN148 in murine models. These guidelines, based on established preclinical research, will aid scientists and researchers in designing robust experiments to further investigate the therapeutic potential of ZN148 as a crucial agent in overcoming carbapenem resistance.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 5. nva.sikt.no [nva.sikt.no]
• 6. nva.sikt.no [nva.sikt.no]

ZN148 Application Notes and Protocols for Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZN148 is a promising investigational metallo-β-lactamase (MBL) inhibitor.[1][2][3][4][5] It acts as a zinc-chelating agent, effectively reversing carbapenem (B1253116) resistance in Gram-negative pathogens.[1][2][3][4][5] By inhibiting MBLs, ZN148 restores the efficacy of carbapenem antibiotics, such as meropenem (B701), against otherwise resistant bacterial strains.[1][2][4] This document provides detailed application notes and protocols for the dosage and administration of ZN148 in animal models, based on preclinical studies.

Mechanism of Action

ZN148 functions by targeting the zinc ions essential for the catalytic activity of metallo-β-lactamases. Its mechanism involves a time-dependent inhibition and removal of zinc ions from the MBL active site.[1][2][3] Evidence suggests a potentially irreversible inhibition mechanism, possibly through the oxidation of the active site Cys221 residue.[1][2][3] This action restores the susceptibility of MBL-producing bacteria to carbapenem antibiotics.

ZN148 Mechanism of Action

Data Presentation

In Vivo Efficacy and Dosage in Murine Peritonitis Model

The following table summarizes the dosage and administration of ZN148 in combination with meropenem in a neutropenic murine peritonitis model infected with NDM-1-producing Klebsiella pneumoniae.

Parameter	Vehicle Control	Meropenem Alone	ZN148 + Meropenem
ZN148 Dosage	N/A	N/A	10 mg/kg, 33 mg/kg, or 100 mg/kg[2][5]
Meropenem Dosage	N/A	33 mg/kg[1][5]	33 mg/kg[1][5]
Administration Route	Subcutaneous (s.c.)	Subcutaneous (s.c.)	Subcutaneous (s.c.)[2][5]
Timing of Admin.	1h post-infection	1.5h post-infection	ZN148: 1h post-infectionMeropenem: 1.5h post-infection[5]
Outcome	Bacterial growth	No significant reduction in CFU	Significant reduction in CFU in peritoneal fluid and blood[2][5]

Acute Toxicity in Mice

ZN148 has been shown to be well-tolerated in mice with no observed acute toxicity.

Animal Model	Administration Route	Dosing Regimen	Observation
Female BALB/c Mice	Intraperitoneal (i.p.)	Weekly escalating doses from 4 to 128 mg/kg	No weight loss or behavioral changes observed[1]

Experimental Protocols

Murine Neutropenic Peritonitis Model

This protocol details the in vivo efficacy study of ZN148 in combination with meropenem.

1. Animal Model:

• Species: NMRI or BALB/c mice.

• Condition: Neutropenic. This can be induced by intraperitoneal injections of cyclophosphamide.

2. Bacterial Strain:

• NDM-1-producing Klebsiella pneumoniae (e.g., strain 50752501).

3. Inoculum Preparation:

• Grow the bacterial strain to the mid-logarithmic phase in appropriate broth.

• Wash and dilute the bacterial suspension in sterile saline to achieve a final concentration for inoculation.

4. Infection:

• Inoculate mice intraperitoneally (i.p.) with approximately 5 x 10⁶ CFU of the bacterial suspension.[2]

5. Drug Preparation and Administration:

• ZN148: Dissolve in a suitable vehicle (e.g., PBS).

• Meropenem: Dissolve in a suitable vehicle (e.g., PBS).

• Administration:

  • At 1 hour post-inoculation, administer ZN148 (10, 33, or 100 mg/kg) or vehicle subcutaneously (s.c.) in the neck region.[2][5]

  • At 1.5 hours post-inoculation, administer meropenem (33 mg/kg) or vehicle subcutaneously (s.c.).[2][5]

6. Sample Collection and Analysis:

• At 5 hours post-inoculation, anesthetize the mice.[2][5]

• Collect blood via axillary cutdown.[2]

• Euthanize the mice and collect peritoneal fluid by washing the peritoneal cavity with sterile saline.[2]

• Perform serial dilutions of blood and peritoneal fluid and plate on appropriate agar (B569324) to determine bacterial colony-forming units (CFU).

Experimental Workflow

Concluding Remarks

ZN148 demonstrates significant potential as a co-therapeutic agent with carbapenems for treating infections caused by MBL-producing Gram-negative bacteria. The provided protocols and data serve as a guide for researchers designing further preclinical and efficacy studies. It is crucial to adhere to institutional and national guidelines for animal experimentation.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 5. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Broth Microdilution Assays for ZN148 Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the in vitro susceptibility of Gram-negative bacteria to carbapenems in combination with the metallo-β-lactamase (MBL) inhibitor, ZN148, using the broth microdilution method.

Introduction

ZN148 is a novel, synthetic MBL inhibitor that functions by chelating zinc ions essential for the catalytic activity of MBLs.[1][2][3] These enzymes are a primary mechanism of resistance to carbapenem (B1253116) antibiotics in many Gram-negative pathogens. By inhibiting MBLs, ZN148 has been shown to restore the antibacterial activity of carbapenems against MBL-producing clinical isolates.[1][2][3] This document outlines the standardized procedure for performing broth microdilution assays to evaluate the potentiation effect of ZN148 on carbapenems. The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution susceptibility test.[4][5][6]

Principle of the Method

The broth microdilution method is a standardized technique used to determine the MIC of an antimicrobial agent against a specific microorganism.[7][8][9] This protocol adapts the method to assess the synergistic activity of a carbapenem antibiotic (e.g., meropenem) when combined with a fixed concentration of ZN148. Serial twofold dilutions of the carbapenem are prepared in a 96-well microtiter plate containing a standardized bacterial inoculum and a constant concentration of ZN148. The plates are incubated, and the MIC is determined as the lowest concentration of the carbapenem that inhibits visible bacterial growth.

Materials and Reagents

• ZN148 (prepare stock solution)

• Carbapenem antibiotic (e.g., meropenem (B701), imipenem) (prepare stock solution)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial strains (clinical isolates or reference strains)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or nephelometer

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

• Multichannel pipette (optional)

• Sterile reservoirs

Experimental Protocols

Preparation of Reagents

4.1.1. ZN148 Stock Solution:

• Accurately weigh a sufficient amount of ZN148 powder.

• Dissolve in a suitable solvent (e.g., sterile deionized water or PBS) to create a high-concentration stock solution (e.g., 10 mM or 5 mg/mL). The compound exhibits very high aqueous solubility.[1]

• Sterilize the stock solution by filtration through a 0.22 µm filter.

• Store the stock solution in small aliquots at -20°C or as recommended by the manufacturer.

4.1.2. Carbapenem Stock Solution:

• Prepare the carbapenem stock solution according to the manufacturer's instructions or CLSI guidelines.

• Sterilize and store as described for the ZN148 stock solution.

4.1.3. Working Solutions:

• On the day of the experiment, thaw the stock solutions.

• Prepare intermediate dilutions of the carbapenem and ZN148 in CAMHB to achieve the desired concentrations for the assay. For ZN148, a fixed concentration of 50 µM has been shown to be effective in potentiating meropenem activity.[1][3]

Inoculum Preparation

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Broth Microdilution Assay Procedure

• Dispense 50 µL of CAMHB into all wells of a 96-well microtiter plate.

• Add 50 µL of the carbapenem working solution to the first column of wells, resulting in the highest desired concentration.

• Perform serial twofold dilutions by transferring 50 µL from the first column to the second, and so on, down to the desired final concentration. Discard 50 µL from the last column containing the antibiotic.

• Add 50 µL of the ZN148 working solution to each well to achieve the final fixed concentration (e.g., 50 µM).

• Inoculate each well with 50 µL of the diluted bacterial suspension, bringing the final volume in each well to 150 µL.

• Include appropriate controls:

  • Growth Control: Wells containing only CAMHB and the bacterial inoculum.

  • Sterility Control: Wells containing only CAMHB.

  • ZN148 Control: Wells containing CAMHB, ZN148 at the fixed concentration, and the bacterial inoculum (to confirm no intrinsic antibacterial activity of ZN148).[1]

  • Carbapenem Only Control: A separate plate or set of rows with serial dilutions of the carbapenem without ZN148.

• Seal the plates or use a lid to prevent evaporation.

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

Interpretation of Results

• After incubation, visually inspect the plates for bacterial growth (turbidity or a button at the bottom of the well).

• The MIC is the lowest concentration of the carbapenem that shows no visible growth.

• Compare the MIC of the carbapenem alone with the MIC of the carbapenem in the presence of ZN148. A significant reduction in the MIC in the presence of ZN148 indicates potentiation.

Data Presentation

Quantitative data from broth microdilution assays should be summarized in a clear and structured table for easy comparison.

Table 1: Example of MIC Data for Meropenem in Combination with ZN148 against MBL-producing K. pneumoniae

Strain ID	Meropenem MIC (µg/mL)	Meropenem + ZN148 (50 µM) MIC (µg/mL)	Fold Reduction in MIC
KP-NDM-1	64	1	64
KP-VIM-2	32	0.5	64
KP-IMP-4	128	2	64
ATCC BAA-1705	16	0.25	64
ATCC BAA-1706	>128	4	>32

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Workflow for ZN148 Broth Microdilution Assay.

Signaling Pathway of ZN148 Action

Caption: Mechanism of ZN148 Action.

Quality Control

Adherence to CLSI guidelines for antimicrobial susceptibility testing is recommended.[8] Quality control should be performed with each test run using standard, well-characterized bacterial strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853). The MIC values for these strains should fall within the acceptable ranges as defined by CLSI. For MBL-producing control strains, consider using well-characterized clinical isolates or commercially available strains expressing known MBLs (e.g., NDM, VIM, IMP).

Safety Precautions

Standard microbiological laboratory safety practices should be followed when handling bacterial cultures. All work should be performed in a biological safety cabinet. Personal protective equipment (PPE), including lab coats, gloves, and eye protection, should be worn at all times. All contaminated materials should be decontaminated before disposal.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. apec.org [apec.org]
• 6. bmglabtech.com [bmglabtech.com]
• 7. ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases [clsi.org]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Time-Kill Curve Assays to Evaluate ZN148 Bactericidal Activity

Introduction

Time-kill curve assays are fundamental in vitro pharmacodynamic studies used to assess the antimicrobial activity of a compound over time.[1][2] These assays provide crucial information on the rate and extent of bacterial killing, helping to distinguish between bactericidal (killing) and bacteriostatic (inhibiting growth) effects.[2][3] An agent is typically considered bactericidal if it causes a ≥3-log10 (or 99.9%) reduction in the colony-forming units (CFU/mL) of the initial inoculum.[2] This application note provides a detailed protocol for performing a time-kill curve assay to evaluate the bactericidal activity of ZN148, a novel investigational antimicrobial agent.

Principle of the Assay

The time-kill curve assay involves exposing a standardized bacterial inoculum to various concentrations of an antimicrobial agent in a liquid medium.[1] At specified time intervals (e.g., 0, 2, 4, 8, and 24 hours), aliquots are removed from the test cultures, serially diluted, and plated on agar (B569324).[1][4] After incubation, the resulting colonies are counted to determine the number of viable bacteria (CFU/mL). The data is then plotted as log10 CFU/mL versus time to visualize the killing kinetics of the compound.[3][4]

Application Note: Bactericidal Activity of ZN148 against Staphylococcus aureus

This section summarizes the evaluation of the bactericidal activity of ZN148 against Staphylococcus aureus ATCC 29213. The Minimum Inhibitory Concentration (MIC) of ZN148 against this strain was predetermined to be 8 µg/mL. The time-kill assay was performed using ZN148 concentrations at 0.5x, 1x, 2x, and 4x the MIC.

Data Presentation

The results of the time-kill assay are summarized in the table below, showing the mean log10 CFU/mL at each time point.

Treatment Group	0 hr (log10 CFU/mL)	2 hr (log10 CFU/mL)	4 hr (log10 CFU/mL)	8 hr (log10 CFU/mL)	24 hr (log10 CFU/mL)
Growth Control	5.72	6.85	7.91	8.84	9.15
ZN148 (0.5x MIC)	5.71	5.65	5.58	5.45	5.32
ZN148 (1x MIC)	5.73	5.12	4.65	3.98	3.15
ZN148 (2x MIC)	5.72	4.21	3.15	2.54	<2.00
ZN148 (4x MIC)	5.71	3.58	2.43	<2.00	<2.00

Interpretation of Results

• Growth Control: Showed normal bacterial growth over the 24-hour period.

• 0.5x MIC ZN148: Exhibited a bacteriostatic effect, with a minimal reduction in bacterial count compared to the initial inoculum.

• 1x MIC and 2x MIC ZN148: Demonstrated a clear bactericidal effect, although the 3-log10 reduction was not achieved at 1x MIC within 24 hours. The 2x MIC concentration achieved a bactericidal level between 4 and 8 hours.

• 4x MIC ZN148: Showed rapid bactericidal activity, achieving a ≥3-log10 reduction in CFU/mL within 8 hours of exposure.

Detailed Experimental Protocol

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) for determining the bactericidal activity of antimicrobial agents.[4][5]

Materials and Reagents

• Test Organism (e.g., Staphylococcus aureus ATCC 29213)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Agar (TSA) or other suitable agar medium

• ZN148 analytical powder

• Sterile phosphate-buffered saline (PBS) or 0.9% saline

• 0.5 McFarland turbidity standard

• Sterile culture tubes, flasks, and micropipette tips

• Sterile spreaders

Equipment

• Incubator (35 ± 2°C)

• Shaking incubator (optional, for aeration)

• Spectrophotometer or turbidimeter

• Vortex mixer

• Calibrated micropipettes

• Biological safety cabinet

• Automated colony counter (optional)

Experimental Workflow Diagram

Caption: Workflow of the time-kill curve assay.

Step-by-Step Procedure

• Inoculum Preparation:

  • From a fresh 18-24 hour culture plate, select 3-5 isolated colonies of the test organism.

  • Inoculate the colonies into a tube containing 5 mL of CAMHB.

  • Incubate at 35 ± 2°C until the turbidity is equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).[1]

  • Dilute this suspension in fresh CAMHB to achieve a starting inoculum of approximately 5 x 10^5 CFU/mL in the final test volume.

• Preparation of ZN148 Concentrations:

  • Prepare a stock solution of ZN148 in a suitable solvent.

  • Make serial dilutions in CAMHB to achieve the desired final concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC).

  • Also prepare a "growth control" tube containing only CAMHB and no ZN148.

• Assay Procedure:

  • Dispense the appropriate volume of each ZN148 concentration and the growth control into sterile tubes or flasks.

  • Add the prepared bacterial inoculum to each tube to reach the final target starting density of ~5 x 10^5 CFU/mL.

  • Mix well and immediately remove the "0 hour" time point sample.

• Sampling and Plating:

  • At each designated time point (e.g., 0, 2, 4, 8, and 24 hours), remove a 100 µL aliquot from each tube.[1]

  • Perform 10-fold serial dilutions of each aliquot in sterile saline or PBS. The dilution range should be adjusted based on the expected bacterial count.

  • Plate 100 µL of the appropriate dilutions onto agar plates. For tubes with high ZN148 concentrations where low bacterial counts are expected, it may be necessary to plate the undiluted sample.

  • Spread the inoculum evenly over the surface of the agar plates.

• Incubation and Colony Counting:

  • Incubate the plates at 35 ± 2°C for 18-24 hours, or until colonies are large enough to be counted accurately.

  • Count the colonies on plates that have between 30 and 300 colonies to ensure statistical accuracy.

  • Calculate the CFU/mL for each time point using the formula: CFU/mL = (Number of colonies) x (Dilution factor) / (Volume plated in mL)

Data Analysis

• Convert the CFU/mL values to log10 CFU/mL.

• Plot the mean log10 CFU/mL on the Y-axis against time on the X-axis for each ZN148 concentration and the growth control.

• Determine the bactericidal activity: A ≥3-log10 reduction in CFU/mL from the initial inoculum (time 0) is considered bactericidal.[4] A <3-log10 reduction is considered bacteriostatic.

Hypothetical Mechanism of Action for ZN148

For illustrative purposes, we propose that ZN148 acts by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication, repair, and segregation. This dual-target mechanism leads to the rapid cessation of DNA synthesis and subsequent cell death.

Signaling Pathway Diagram

Caption: ZN148's proposed mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. emerypharma.com [emerypharma.com]
• 3. researchgate.net [researchgate.net]
• 4. actascientific.com [actascientific.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]

Application Notes and Protocols for Studying Metallo-β-Lactamase Kinetics Using ZN148

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metallo-β-lactamases (MBLs) are a critical threat to the efficacy of β-lactam antibiotics, including carbapenems, which are often the last line of defense against multidrug-resistant Gram-negative bacteria.[1][2][3] Unlike serine-β-lactamases, MBLs utilize one or two zinc ions in their active site to catalyze the hydrolysis of the β-lactam ring, rendering the antibiotic ineffective.[3] The development of potent and specific MBL inhibitors is a crucial strategy to combat this resistance mechanism.

ZN148 is a promising synthetic, modular MBL inhibitor that functions through zinc chelation.[1][2] Biochemical analyses have demonstrated that ZN148 exhibits time-dependent inhibition of MBLs, removing zinc ions from the active site and suggesting a potentially irreversible mechanism of action.[1][2] This compound has been shown to restore the in vitro and in vivo efficacy of carbapenems, such as meropenem (B701), against a broad range of MBL-producing clinical isolates.[1][2]

These application notes provide detailed protocols for utilizing ZN148 as a tool to study the kinetics and inhibition of MBLs, offering valuable insights for researchers in the fields of antimicrobial resistance and drug development.

Data Presentation

Table 1: In Vitro Inactivation Kinetics of ZN148 against Metallo-β-Lactamases

Metallo-β-Lactamase	kinact/KI (min-1 mM-1)
VIM-2	6.6
NDM-1	0.19
Data sourced from biochemical assays demonstrating the time-dependent inhibition of MBLs by ZN148.[2]

Table 2: Meropenem MIC Values in the Presence and Absence of ZN148

Organism Type	Meropenem MIC90 (mg/L)	Meropenem + ZN148 (50 µM) MIC90 (mg/L)
MBL-producing Enterobacterales	≥64	0.5
Data from a study on a large international collection of MBL-producing clinical Enterobacterales strains.[2]

Experimental Protocols

Determination of Time-Dependent Inhibition Kinetics of MBLs by ZN148

This protocol outlines the procedure to determine the inactivation rate constant (kinact) and the inhibitor concentration that leads to half-maximum inactivation (KI) for ZN148 against a purified MBL, such as VIM-2 or NDM-1.

Materials:

• Purified MBL enzyme (e.g., VIM-2, NDM-1)

• ZN148 stock solution (in DMSO or appropriate buffer)

• Nitrocefin (B1678963) stock solution (a chromogenic β-lactamase substrate)[4][5][6]

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)

• 96-well microtiter plates

• Spectrophotometer capable of reading absorbance at 490 nm

Procedure:

• Enzyme and Substrate Preparation:

  • Dilute the purified MBL enzyme in assay buffer to a final concentration suitable for the assay (e.g., 1-10 nM). The optimal concentration should be determined empirically to ensure a linear reaction rate for at least 10 minutes.

  • Prepare a working solution of nitrocefin in the assay buffer. The final concentration in the assay should be at or near the Michaelis constant (Km) for the specific MBL to ensure sensitivity to inhibition.[7]

• Inhibitor Preparation:

  • Prepare a series of dilutions of the ZN148 stock solution in the assay buffer to achieve a range of final concentrations in the assay. The concentration range should bracket the expected KI value.

• Assay Protocol:

  • To the wells of a 96-well plate, add the MBL enzyme solution.

  • Add the different concentrations of ZN148 to the respective wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor mixtures for various time points (e.g., 0, 5, 10, 20, 30 minutes) at a constant temperature (e.g., 25°C or 37°C).

  • Initiate the reaction by adding the nitrocefin working solution to all wells.

  • Immediately begin monitoring the change in absorbance at 490 nm over time using a spectrophotometer. Record data at regular intervals (e.g., every 30 seconds) for 10-15 minutes.

• Data Analysis:

  • For each inhibitor concentration and pre-incubation time, determine the initial velocity (rate of nitrocefin hydrolysis) from the linear portion of the absorbance versus time plot.

  • Plot the natural logarithm of the remaining enzyme activity (or initial velocity) against the pre-incubation time for each ZN148 concentration. The slope of this plot will give the observed inactivation rate constant (kobs).

  • Plot the kobs values against the corresponding ZN148 concentrations.

  • Fit the data to the following equation to determine kinact and KI: kobs = (kinact * [I]) / (KI + [I]) where [I] is the inhibitor concentration.

  • The second-order rate constant, kinact/KI, represents the efficiency of enzyme inactivation.

Analysis of Zinc Removal from MBLs by ZN148 using ICP-MS

This protocol describes how to quantify the amount of zinc removed from an MBL by ZN148 using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Materials:

• Purified MBL enzyme (e.g., VIM-2, NDM-1) in a zinc-depleted buffer (e.g., Chelex-treated HEPES)

• ZN148 stock solution

• Zinc-depleted buffer (e.g., 50 mM HEPES, pH 7.5, treated with Chelex resin)

• Centrifugal filter units (with a molecular weight cutoff appropriate to retain the MBL)

• High-purity nitric acid (for sample digestion)

• ICP-MS instrument

Procedure:

• Sample Preparation:

  • Prepare a solution of the purified MBL in zinc-depleted buffer. The protein concentration should be accurately determined.

  • Incubate the MBL solution with a molar excess of ZN148 (e.g., 5-10 fold molar excess) for a defined period (e.g., 1-2 hours) at a controlled temperature.

  • As a control, prepare an identical MBL solution without ZN148.

  • Separate the MBL from the unbound ZN148 and removed zinc ions using a centrifugal filter unit. Wash the retained MBL several times with zinc-depleted buffer to ensure complete removal of unbound components.

  • Collect the final, washed MBL sample.

• Sample Digestion:

  • Accurately measure the volume of the MBL samples (both treated and control).

  • Digest the protein samples by adding high-purity nitric acid and heating according to standard protocols for protein digestion for ICP-MS analysis. This step is crucial to liberate the zinc ions from the protein for accurate measurement.

• ICP-MS Analysis:

  • Prepare a series of zinc standards of known concentrations to generate a calibration curve.

  • Analyze the digested MBL samples and the zinc standards using an ICP-MS instrument to determine the concentration of zinc in each sample.

• Data Analysis:

  • Using the calibration curve, determine the zinc concentration in the ZN148-treated and control MBL samples.

  • Calculate the molar ratio of zinc to protein for both the control and the ZN148-treated samples.

  • The difference in the zinc-to-protein molar ratio between the control and the treated sample represents the amount of zinc removed by ZN148.

Determination of Meropenem MIC in Combination with ZN148

This protocol follows the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution to determine the minimum inhibitory concentration (MIC) of meropenem in combination with a fixed concentration of ZN148 against MBL-producing bacterial strains.[2][8][9]

Materials:

• MBL-producing bacterial strains (e.g., clinical isolates of E. coli, K. pneumoniae)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Meropenem stock solution

• ZN148 stock solution

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Preparation of Reagents:

  • Prepare a working solution of ZN148 in CAMHB to achieve a final concentration of 50 µM in all wells of the microtiter plate.[2]

  • Prepare a series of two-fold serial dilutions of meropenem in CAMHB containing 50 µM ZN148. The concentration range should be appropriate to determine the MIC (e.g., from 128 µg/mL down to 0.06 µg/mL).

  • As a control, prepare a parallel set of meropenem dilutions in CAMHB without ZN148.

• Inoculum Preparation:

  • From a fresh culture of the test organism, prepare a bacterial suspension in sterile saline or CAMHB equivalent to a 0.5 McFarland standard.

  • Dilute this suspension to achieve a final inoculum density of approximately 5 x 105 CFU/mL in each well of the microtiter plate.

• Assay Protocol:

  • Dispense the meropenem-ZN148 and meropenem-only solutions into the wells of the 96-well plates.

  • Inoculate each well with the standardized bacterial suspension.

  • Include a growth control well (bacteria in CAMHB with 50 µM ZN148 but no meropenem) and a sterility control well (uninoculated CAMHB with 50 µM ZN148).

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• MIC Determination:

  • After incubation, visually inspect the plates for bacterial growth. The MIC is defined as the lowest concentration of meropenem that completely inhibits visible growth.

  • Compare the MIC of meropenem in the presence of ZN148 to the MIC of meropenem alone to determine the fold-reduction in MIC and the synergistic effect of ZN148.

Mandatory Visualization

Caption: Mechanism of ZN148-mediated MBL inhibition and restoration of carbapenem activity.

Caption: Experimental workflow for determining the time-dependent inhibition kinetics of MBLs by ZN148.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of meropenem with ZN148.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current Strategy for Targeting Metallo-β-Lactamase with Metal-Ion-Binding Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nitrocefin.com [nitrocefin.com]
• 6. Modeling the Transient Kinetics of the L1 Metallo-β-Lactamase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. researchgate.net [researchgate.net]

Application of ZN148 in Multi-Drug Resistant Bacteria Research

Application Note & Protocol

Introduction

The rise of multi-drug resistant (MDR) bacteria, particularly Gram-negative pathogens, poses a significant threat to global health. A primary mechanism of resistance against β-lactam antibiotics, including carbapenems, is the production of β-lactamase enzymes. Metallo-β-lactamases (MBLs) are a class of these enzymes that utilize zinc ions for their catalytic activity and can hydrolyze a broad spectrum of β-lactam antibiotics.[1][2] Currently, there are no clinically approved inhibitors of MBLs, limiting treatment options for infections caused by MBL-producing bacteria.[3][4]

ZN148 is a synthetic, zinc-chelating MBL inhibitor designed to address this therapeutic gap.[4] It functions by inactivating MBL enzymes through the removal of zinc ions from their active site, thereby restoring the antibacterial efficacy of carbapenems.[4][5] ZN148 itself does not possess intrinsic antibacterial activity.[3] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of ZN148 in the study of MDR bacteria.

Mechanism of Action

ZN148 acts as an inhibitor of metallo-β-lactamases (MBLs). The proposed mechanism involves the chelation and removal of zinc ions that are essential for the catalytic activity of these enzymes.[4][5] Biochemical analyses have shown a time-dependent inhibition of MBLs by ZN148.[4] Interestingly, the addition of exogenous zinc after ZN148 exposure only partially restores MBL activity, suggesting a potentially irreversible mechanism of inhibition, which may involve the oxidation of the active site cysteine residue (Cys221).[4][5]

Figure 1: Mechanism of action of ZN148 in overcoming MBL-mediated carbapenem resistance.

Data Presentation

In Vitro Efficacy of ZN148 in Combination with Meropenem (B701)

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of meropenem with and without ZN148 against various MBL-producing Gram-negative bacteria.

Bacterial Species	MBL Type	Meropenem MIC (mg/L)	Meropenem + ZN148 (50 µM) MIC (mg/L)	Reference
K. pneumoniae	NDM-1	32 - 64	0.125	[3]
P. aeruginosa	VIM-2	32 - 64	1	[3]
MBL-producing Enterobacterales (n=234)	NDM, VIM, IMP variants	MIC₉₀ ≥64	MIC₉₀ 0.5	[3]
MBL-producing E. coli and K. pneumoniae (n=173) with doripenem	NDM, VIM, IMP variants	-	>99% restored to susceptible levels	[3]
MBL-producing E. coli and K. pneumoniae (n=173) with imipenem	NDM, VIM, IMP variants	-	>99% restored to susceptible levels	[3]

In Vivo Efficacy of ZN148 in a Murine Peritonitis Model

The combination of ZN148 and meropenem has demonstrated significant efficacy in a murine neutropenic peritonitis model against an NDM-1-producing K. pneumoniae strain.

Treatment Group	Bacterial Load (CFU/mL) in Peritoneal Fluid	Bacterial Load (CFU/mL) in Blood	Statistical Significance (vs. Meropenem alone)	Reference
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	Significantly Lower	Significantly Lower	P < 0.0001 (Peritoneal Fluid), P < 0.01 (Blood)	[3]
ZN148 alone	No reduction compared to vehicle	No reduction compared to vehicle	-	[3]

Experimental Protocols

A generalized workflow for evaluating the efficacy of ZN148 is presented below.

Figure 2: General experimental workflow for the evaluation of ZN148.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is to determine the MIC of a carbapenem antibiotic in combination with ZN148 against a bacterial isolate.

Materials:

• Bacterial isolate

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Carbapenem antibiotic stock solution (e.g., meropenem)

• ZN148 stock solution

• 96-well microtiter plates

• Spectrophotometer or McFarland standards

• Incubator (35°C)

Procedure:

• Bacterial Inoculum Preparation:

  • From a fresh culture plate, select several colonies and suspend them in saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Drug Dilution:

  • Prepare serial two-fold dilutions of the carbapenem antibiotic in CAMHB in the microtiter plate.

  • To each well containing the carbapenem dilution, add a fixed concentration of ZN148 (e.g., 50 µM).

  • Include control wells: bacteria only (growth control), broth only (sterility control), and bacteria with ZN148 only.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well.

  • Incubate the plates at 35°C for 18-20 hours.

• Result Interpretation:

  • The MIC is the lowest concentration of the carbapenem that completely inhibits visible growth of the bacteria.

Protocol 2: Time-Kill Assay

This assay evaluates the bactericidal or bacteriostatic activity of ZN148 in combination with a carbapenem over time.

Materials:

• Bacterial isolate

• CAMHB

• Carbapenem antibiotic

• ZN148

• Shaking incubator (35°C)

• Agar (B569324) plates for colony counting

• Sterile saline for dilutions

Procedure:

• Inoculum Preparation:

  • Prepare a bacterial suspension in CAMHB with a starting concentration of approximately 10⁶ CFU/mL.

• Assay Setup:

  • Prepare flasks with CAMHB containing:

    • No drug (growth control)

    • Carbapenem at a specific concentration (e.g., 0.5x, 1x, or 2x MIC)

    • ZN148 at a fixed concentration

    • Carbapenem and ZN148 in combination

• Incubation and Sampling:

  • Inoculate the flasks with the prepared bacterial suspension.

  • Incubate at 35°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Colony Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline.

  • Plate the dilutions onto agar plates and incubate for 18-24 hours.

  • Count the colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot CFU/mL versus time for each condition. A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/mL compared to the initial inoculum.

Logical Relationship

The synergistic relationship between ZN148 and carbapenems is crucial for its therapeutic potential. ZN148's inhibition of MBLs allows carbapenems to effectively target their site of action, the penicillin-binding proteins (PBPs), leading to bacterial cell death.

References

• 1. tus.ac.jp [tus.ac.jp]
• 2. An overview of the antimicrobial resistance mechanisms of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: ZN148 for Studying Resistance Mechanisms in Enterobacterales

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence and global spread of carbapenem-resistant Enterobacterales (CRE) represents a critical threat to public health. A primary mechanism of resistance in these pathogens is the production of metallo-β-lactamases (MBLs), enzymes that hydrolyze a broad spectrum of β-lactam antibiotics, including carbapenems. ZN148 is a novel, synthetic MBL inhibitor that functions by chelating the essential zinc ions in the active site of these enzymes.[1][2][3] This action restores the efficacy of carbapenems, offering a promising strategy to combat infections caused by MBL-producing Enterobacterales.[1][2][3] These application notes provide detailed protocols and data for utilizing ZN148 in the study of resistance mechanisms in this important group of bacteria.

Mechanism of Action

ZN148 is a zinc-chelating MBL inhibitor.[1][2][3] MBLs are zinc-dependent enzymes that require one or two zinc ions for their catalytic activity.[4] ZN148 acts by binding to and removing these essential zinc ions from the active site of the MBL.[1] This inactivation of the MBL prevents the hydrolysis of carbapenem (B1253116) antibiotics, thereby restoring their antibacterial activity against the resistant bacteria.[1][2][3] Biochemical analyses have shown a time-dependent inhibition of MBLs by ZN148.[2][3] The addition of exogenous zinc after exposure to ZN148 only partially restores MBL activity, suggesting a largely irreversible mechanism of inhibition.[2][3]

Mechanism of ZN148 Action

Data Presentation

In Vitro Efficacy of ZN148 in Combination with Meropenem (B701)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of meropenem alone and in combination with 50 µM ZN148 against a large collection of MBL-producing clinical Enterobacterales strains. The data demonstrates that ZN148 significantly potentiates the activity of meropenem, reducing the MIC to susceptible levels in over 98% of the tested strains.[1]

Bacterial Species	Number of Strains	Meropenem MIC90 (mg/L)	Meropenem + 50 µM ZN148 MIC90 (mg/L)
E. coli	112	≥64	0.5
K. pneumoniae	112	≥64	0.5
Other Enterobacterales	10	≥64	0.5
All Strains	234	≥64	0.5

Data adapted from Samuelsen et al., 2020.[1]

In Vivo Efficacy of ZN148 in a Murine Peritonitis Model

The combination of ZN148 and meropenem has demonstrated significant efficacy in a murine neutropenic peritonitis model against an NDM-1-producing Klebsiella pneumoniae strain.

Treatment Group	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)
Vehicle	~8.5	~6.0
ZN148 (10 mg/kg)	~8.5	~6.0
Meropenem (33 mg/kg)	~6.0	~4.0
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	~3.0	~2.0

Approximate values based on graphical data from Samuelsen et al., 2020.[1]

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing.

Workflow for MIC Determination

Materials:

• M Mueller-Hinton Broth (MHB), cation-adjusted

• Sterile 96-well microtiter plates

• Bacterial strains to be tested

• Meropenem stock solution

• ZN148 stock solution (for combination testing)

• 0.5 McFarland turbidity standard

• Sterile saline or PBS

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). This can be done visually or using a spectrophotometer.

  • Dilute the adjusted suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Plate Preparation:

  • Prepare serial two-fold dilutions of meropenem in MHB in the wells of the microtiter plate.

  • For combination testing, prepare the meropenem dilutions in MHB containing a fixed concentration of ZN148 (e.g., 50 µM).

  • Include a growth control well (MHB with inoculum, no antibiotic) and a sterility control well (MHB only).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial inoculum.

  • Incubate the plates at 37°C for 18-24 hours in ambient air.

• MIC Determination:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Time-Kill Assay

This assay determines the rate of bacterial killing by an antimicrobial agent over time.

Workflow for Time-Kill Assay

Materials:

• MHB

• Bacterial strain in logarithmic growth phase

• Meropenem and ZN148 stock solutions

• Sterile culture tubes or flasks

• Sterile saline or PBS for dilutions

• Agar (B569324) plates (e.g., Tryptic Soy Agar)

• Incubator with shaking capabilities

Procedure:

• Inoculum Preparation:

  • Grow the test organism in MHB to the early to mid-logarithmic phase of growth.

  • Dilute the culture in fresh, pre-warmed MHB to a starting concentration of approximately 5 x 10^5 to 1 x 10^6 CFU/mL.

• Assay Setup:

  • Prepare culture tubes with the diluted bacterial suspension.

  • Add meropenem, ZN148, or the combination at the desired concentrations. Include a growth control with no antimicrobial agent.

  • The final volume in each tube should be consistent (e.g., 10 mL).

• Incubation and Sampling:

  • Incubate the tubes at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each tube.

• Viable Cell Counting:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume of the appropriate dilutions onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point.

  • Plot the log10 CFU/mL versus time for each treatment condition. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Murine Neutropenic Peritonitis Model

This in vivo model is used to assess the efficacy of antimicrobial agents in a mammalian system.

Workflow for Murine Peritonitis Model

Materials:

• Female ICR mice (or other suitable strain)

• Cyclophosphamide

• Carbapenem-resistant Enterobacterales strain

• Sterile saline or PBS

• ZN148 and meropenem for injection

• Syringes and needles

• Equipment for euthanasia and sample collection

Procedure:

• Induction of Neutropenia:

  • Render mice neutropenic by intraperitoneal injection of cyclophosphamide. A common regimen is 150 mg/kg four days before infection and 100 mg/kg one day before infection.

• Bacterial Challenge:

  • Grow the bacterial strain to the mid-logarithmic phase.

  • Wash and resuspend the bacteria in sterile saline.

  • Infect the neutropenic mice via intraperitoneal injection with a predetermined inoculum (e.g., 10^6 - 10^7 CFU).

• Treatment Administration:

  • At a specified time post-infection (e.g., 1-2 hours), administer the treatment regimens subcutaneously or via another appropriate route.

  • Treatment groups should include a vehicle control, ZN148 alone, meropenem alone, and the combination of meropenem and ZN148.

• Sample Collection and Analysis:

  • At a predetermined endpoint (e.g., 24 hours post-infection), euthanize the mice.

  • Collect peritoneal fluid and blood samples aseptically.

  • Perform serial dilutions and plate the samples to determine the bacterial load (CFU/mL or CFU/organ).

• Data Analysis:

  • Compare the bacterial loads between the different treatment groups to assess the efficacy of the combination therapy. Statistical analysis (e.g., ANOVA) should be performed to determine the significance of the observed differences.

Conclusion

ZN148 is a potent MBL inhibitor that effectively restores the in vitro and in vivo activity of carbapenems against resistant Enterobacterales. The protocols outlined in these application notes provide a framework for researchers to further investigate the mechanisms of resistance and the potential of ZN148 as a component of combination therapy for treating infections caused by these challenging pathogens.

References

• 1. journals.asm.org [journals.asm.org]
• 2. benchchem.com [benchchem.com]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. Synthesis and biological evaluation of zinc chelating compounds as metallo-β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ZN148 stability and solubility in different buffer systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and solubility of ZN148 in various buffer systems. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the successful use of ZN148 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended buffer for dissolving ZN148?

A1: For initial use, Phosphate-Buffered Saline (PBS) at pH 7.4 is the recommended buffer. ZN148 exhibits excellent solubility and stability in this system.

Q2: What is the known solubility of ZN148 in PBS?

A2: ZN148 has a very high aqueous solubility in PBS (pH 7.4), reaching up to 1.225 g/mL.[1]

Q3: How stable is ZN148 in a PBS solution?

A3: A solution of ZN148 in PBS at pH 7.4 has been shown to be stable for over six weeks when stored at 4°C, with no precipitation observed.[1][2]

Q4: Can I use other buffer systems with ZN148?

A4: While extensive data on other buffer systems is not yet available, the high aqueous solubility of ZN148 suggests potential compatibility with other common biological buffers such as Tris, HEPES, and MOPS. However, it is crucial to perform a solubility and stability test in your specific buffer system before proceeding with critical experiments.

Q5: What is the mechanism of action for ZN148?

A5: ZN148 is a zinc-chelating inhibitor of metallo-β-lactamases (MBLs).[2][3][4] It functions by removing zinc ions from the active site of these bacterial enzymes, leading to their irreversible inhibition.[1][4] This action restores the efficacy of carbapenem (B1253116) antibiotics against many resistant Gram-negative pathogens.[1][2][3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation observed in the ZN148 solution.	1. The buffer pH is significantly different from 7.4. 2. The storage temperature is too low (e.g., freezing). 3. Interaction with other components in a complex medium.	1. Verify the pH of your buffer and adjust if necessary. 2. Store the ZN148 solution at 4°C as recommended. Avoid freezing unless stability has been confirmed under those conditions. 3. Perform a small-scale compatibility test with your specific medium before preparing a large stock solution.
Loss of ZN148 activity in an experiment.	1. Degradation due to improper storage (e.g., prolonged storage at room temperature). 2. Presence of high concentrations of competing metal ions in the experimental setup.	1. Always use freshly prepared ZN148 solutions or solutions stored correctly at 4°C for no longer than the recommended period. 2. Be mindful of the composition of your media. High concentrations of divalent cations might interfere with the zinc-chelating activity of ZN148.
Inconsistent experimental results.	1. Inaccurate concentration of the ZN148 stock solution. 2. Variability in the buffer preparation.	1. Carefully prepare and validate the concentration of your ZN148 stock solution. 2. Ensure consistency in the preparation of your buffer system for all related experiments.

Data Summary

Table 1: Solubility and Stability of ZN148 in PBS

Buffer System	pH	Solubility	Storage Conditions	Observed Stability
Phosphate-Buffered Saline (PBS)	7.4	1.225 g/mL	4°C	Stable for more than 6 weeks

Experimental Protocols

Protocol for Determining ZN148 Solubility in a New Buffer System

This protocol provides a general method for assessing the solubility of ZN148 in a buffer system other than PBS.

Materials:

• ZN148 powder

• Your chosen buffer system

• Glass vials

• Vortex mixer

• Water bath sonicator

• Incubator or water bath at 37°C

• Visual inspection equipment (e.g., microscope or light box)

Procedure:

• Preparation: Bring the ZN148 powder and the buffer to room temperature.

• Initial Dissolution:

  • Weigh a specific amount of ZN148 (e.g., 10 mg) into a glass vial.

  • Add a small volume of the buffer to achieve a high starting concentration (e.g., 20 mg/mL).[5]

  • Gently swirl the vial to mix.

• Mechanical Agitation:

  • Vortex the solution for 1-2 minutes.[5]

  • Visually inspect for any undissolved particles.

• Sonication:

  • If the compound is not fully dissolved, place the vial in a water bath sonicator for up to 5 minutes.[5]

  • Visually inspect again.

• Warming:

  • If solubility is still an issue, warm the solution to 37°C for 5-60 minutes.[5]

  • Gentle stirring during warming may aid dissolution.

• Serial Dilutions: If the initial concentration does not fully dissolve, perform serial dilutions with the same buffer to determine the concentration at which complete solubility is achieved.

• Documentation: Record the highest concentration at which ZN148 is fully dissolved in the tested buffer.

Visualizations

ZN148 Mechanism of Action

Caption: Mechanism of ZN148 in overcoming carbapenem resistance.

Experimental Workflow for Solubility Determination

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Potential off-target effects of ZN148 in cellular models

ZN148 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with information on the potential off-target effects of ZN148 in cellular models. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZN148?

A1: ZN148 is a zinc-chelating metallo-β-lactamase (MBL) inhibitor.[1][2][3][4][5] Its primary function is to inhibit MBLs produced by Gram-negative bacteria, which are enzymes that inactivate carbapenem (B1253116) antibiotics. ZN148 achieves this by removing essential zinc ions from the MBL active site, thereby restoring the efficacy of carbapenems like meropenem (B701).[1][2][3][6] The inhibition mechanism is suggested to be irreversible.[1][2][3][6]

Q2: As a zinc chelator, could ZN148 have off-target effects on human metalloenzymes?

A2: This is a valid concern as many human enzymes rely on zinc for their function.[1] Studies have been conducted to assess the selectivity of ZN148. For instance, ZN148 was tested against human glyoxylase II, a zinc-containing enzyme with a similar protein fold to MBLs.[1] The results showed no inhibitory activity at concentrations up to 500 μM, indicating a degree of selectivity for bacterial MBLs over this human enzyme.[1][2][3][4][6]

Q3: What is the observed cytotoxicity of ZN148 in human cell lines?

A3: ZN148 has been evaluated for its effect on human cell viability. In human hepatocarcinoma (HepG2) cells, ZN148 demonstrated comparatively reduced toxicity with a 50% inhibitory concentration (IC50) greater than 100 μM.[1] This is significantly higher than the concentrations required to potentiate meropenem activity against bacteria (typically around 50 μM).[1]

Q4: I am observing unexpected toxicity in my cellular model when using ZN148. What could be the cause?

A4: If you observe toxicity at concentrations expected to be safe, consider the following:

• Cell Line Sensitivity: Your specific cell line may be more sensitive to zinc chelation than the tested HepG2 cells. Different cell types have varying dependencies on specific metalloenzymes.

• Compound Purity: Ensure the purity of your ZN148 stock. Impurities from synthesis could contribute to cytotoxicity.

• Experimental Conditions: Culture media components can sometimes interact with chelating agents. Consider if any components in your media could be exacerbating the effects of zinc chelation.

• Concentration and Exposure Time: High concentrations or prolonged exposure, beyond what is necessary for its MBL-inhibitory effect, may lead to off-target cytotoxicity. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific application.

Q5: How can I experimentally assess the potential for off-target effects of ZN148 in my own cellular model?

A5: To assess off-target effects, you can perform a cell viability assay (e.g., MTT or resazurin (B115843) assay) to determine the IC50 of ZN148 in your cell line. Additionally, you could consider a broader screening approach, such as a proteomics or transcriptomics analysis, to identify any cellular pathways that are unexpectedly perturbed by ZN148 treatment. A targeted approach would be to measure the activity of known, abundant human zinc-dependent enzymes in the presence of ZN148.

Data on ZN148 Selectivity and Cytotoxicity

The following tables summarize the key quantitative data regarding the off-target and on-target activity of ZN148.

Table 1: Cytotoxicity and Off-Target Enzyme Inhibition of ZN148

Cell Line / Enzyme	Assay Type	Result (IC50 / Inhibition)	Reference
Human HepG2 Cells	Cytotoxicity Assay	> 100 μM	[1]
Human Glyoxylase II	Enzyme Inhibition Assay	No inhibition at 500 μM	[1][3][4]

Table 2: On-Target Activity of ZN148 (for comparison)

Target Enzyme	Assay Type	Result (Ki)	Reference
VIM-2	Enzyme Inhibition Assay	24 μM	[7]
NDM-1	Enzyme Inhibition Assay	310 μM	[7]

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity using MTT Assay

This protocol is adapted from standard methodologies for determining cell viability.[7]

• Cell Seeding: Plate your chosen human cell line (e.g., HepG2) in a 96-well plate at a density of 10,000-20,000 cells/well. Allow cells to adhere overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a stock solution of ZN148 in a suitable solvent (e.g., DMSO). Create a serial dilution of ZN148 in cell culture medium to achieve a range of final concentrations (e.g., 1 μM to 500 μM).

• Cell Treatment: Remove the old medium from the cells and add 100 μL of the medium containing the different concentrations of ZN148. Include a vehicle control (medium with solvent only) and a positive control for cell death. Incubate for a relevant period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 μL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Off-Target Human Metalloenzyme Inhibition Assay

This protocol provides a general framework for testing ZN148 against a purified human zinc-dependent enzyme.

• Enzyme and Substrate Preparation: Obtain the purified recombinant human enzyme of interest (e.g., glyoxylase II) and its corresponding substrate. Prepare a reaction buffer optimized for the enzyme's activity.

• Inhibitor Preparation: Prepare a serial dilution of ZN148 in the reaction buffer. It is crucial to include a known inhibitor of the enzyme as a positive control (e.g., EDTA for many metalloenzymes).

• Enzyme Inhibition Reaction: In a microplate, add the reaction buffer, the purified enzyme, and the different concentrations of ZN148 or control inhibitors. Allow a pre-incubation period for the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the substrate to initiate the enzymatic reaction.

• Monitor Reaction: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a plate reader. The specific wavelength and time course will depend on the enzyme and substrate used.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition against the ZN148 concentration to determine if it has an inhibitory effect.

Visualizations

Caption: Mechanism of ZN148 in overcoming bacterial resistance.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 5. Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nva.sikt.no [nva.sikt.no]
• 7. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]

Addressing ZN148 limitations in experimental setups

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing the limitations and challenges that may be encountered during experimental setups involving ZN148, a potent metallo-β-lactamase (MBL) inhibitor.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with ZN148 in a question-and-answer format.

Question: Why am I not observing the expected potentiation of my carbapenem (B1253116) antibiotic in the presence of ZN148?

Answer: Several factors could contribute to a lack of potentiation. Consider the following troubleshooting steps:

• Bacterial Species Specificity: ZN148 has demonstrated high efficacy against a broad range of MBL-producing Enterobacterales. However, its effectiveness is reduced against Pseudomonas aeruginosa and Acinetobacter baumannii.[1] This could be due to differences in outer membrane permeability or the presence of efflux pumps in these species.

• Presence of Other Resistance Mechanisms: The bacterial strain you are testing may possess additional resistance mechanisms that are not inhibited by ZN148. For instance, co-production of serine-β-lactamases (like KPC) or class D carbapenemases can contribute to resistance.[2] ZN148 is specific to MBLs.

• ZN148 Concentration: Ensure you are using an optimal concentration of ZN148. In most in vitro susceptibility testing, a fixed concentration of 50 µM ZN148 has been shown to be effective.[1]

• Experimental Media: The composition of your growth media could influence the availability of zinc, which might impact the activity of ZN148. While not extensively reported as an issue for ZN148, significant variations in divalent cation concentration in the media could theoretically affect its chelating activity.

• ZN148 Integrity: Verify the integrity and purity of your ZN148 compound. Improper storage or handling could lead to degradation. ZN148 is soluble in PBS and has been shown to be stable for over six weeks at 4°C.

Question: I'm observing inconsistent results in my antimicrobial susceptibility tests. What could be the cause?

Answer: Inconsistent results in antimicrobial susceptibility testing can be frustrating. Here are some potential sources of variability:

• Inoculum Effect: The density of the bacterial inoculum can significantly impact the outcome of susceptibility tests, especially for β-lactamase inhibitors. Ensure you are using a standardized inoculum as per CLSI guidelines.

• Plate-to-Plate Variation: Minor differences in media preparation, antibiotic and inhibitor concentrations, and incubation conditions can lead to variability. Maintaining strict consistency across experiments is crucial.

• Disk Diffusion vs. Broth Microdilution: The method of susceptibility testing can influence the results. Broth microdilution is the recommended and most common method for evaluating MBL inhibitors like ZN148.[3]

Question: Are there any known off-target effects of ZN148 that could be impacting my cellular assays?

Answer: ZN148 has been designed for selectivity towards bacterial MBLs. Studies have shown that ZN148 does not inhibit the human zinc-containing enzyme glyoxylase II, even at concentrations as high as 500 µM.[1][2] This suggests a low potential for off-target effects on host metalloenzymes. However, as ZN148 is a zinc chelator, it is good practice to include appropriate controls in your experiments to rule out any unforeseen effects on your specific cellular model.

Frequently Asked Questions (FAQs)

What is the mechanism of action of ZN148?

ZN148 is a zinc-chelating agent that acts as an inhibitor of metallo-β-lactamases (MBLs). It functions by removing the essential zinc ions from the active site of these enzymes.[2] This inactivation of MBLs restores the efficacy of carbapenem antibiotics against resistant bacteria. The inhibition by ZN148 has been suggested to be irreversible.[2]

What is the recommended working concentration of ZN148 for in vitro experiments?

For most in vitro antimicrobial susceptibility testing, a fixed concentration of 50 µM ZN148 is recommended when used in combination with a carbapenem antibiotic.[1]

How should I prepare and store ZN148?

ZN148 is soluble in phosphate-buffered saline (PBS). A solution of ZN148 in PBS can be stable for more than six weeks when stored at 4°C.

Is ZN148 effective against all types of β-lactamases?

No, ZN148 is a specific inhibitor of metallo-β-lactamases (MBLs), which are Class B β-lactamases. It is not effective against serine-β-lactamases (Classes A, C, and D), such as KPC and OXA-type carbapenemases.[2]

What is the known spectrum of activity for ZN148?

ZN148, in combination with carbapenems, is highly effective against a wide range of MBL-producing Enterobacterales, including strains producing NDM, VIM, and IMP-type enzymes.[1] Its activity is reduced against MBL-producing P. aeruginosa and A. baumannii.[1]

Data Summary

Parameter	Value	Reference
Mechanism of Action	Zinc-chelating Metallo-β-Lactamase Inhibitor	[2]
Recommended in vitro Concentration	50 µM	[1]
Solubility	Soluble in PBS
Storage Stability	Stable for >6 weeks at 4°C in PBS
Selectivity	No inhibition of human glyoxylase II at 500 µM	[1][2]
Spectrum of Activity	High potency against MBL-producing Enterobacterales. Reduced potency against P. aeruginosa and A. baumannii.	[1]

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Prepare Materials:

  • 96-well microtiter plates.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Stock solutions of the carbapenem antibiotic and ZN148.

  • Bacterial inoculum standardized to 0.5 McFarland, which is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Plate Preparation:

  • Prepare serial two-fold dilutions of the carbapenem antibiotic in CAMHB across the rows of the microtiter plate.

  • To a parallel set of wells, add the same serial dilutions of the carbapenem and a fixed concentration of ZN148 (e.g., 50 µM).

  • Include a growth control well (no antibiotic or ZN148) and a sterility control well (no bacteria).

• Inoculation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

• Incubation:

  • Incubate the plates at 37°C for 16-20 hours.[3]

• Reading Results:

  • The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.[3]

In Vivo Murine Peritonitis Model

This is a general protocol for assessing the efficacy of ZN148 in combination with a carbapenem in a mouse infection model.

• Animal Model:

  • Use an appropriate mouse strain (e.g., BALB/c).[4][5]

  • Induce neutropenia if required for the experimental design (e.g., using cyclophosphamide).

• Bacterial Challenge:

  • Prepare a standardized inoculum of the MBL-producing bacterial strain in a suitable medium or saline.

  • Induce peritonitis by intraperitoneal (i.p.) injection of the bacterial suspension. The use of an adjuvant like hog gastric mucin (e.g., 3%) can enhance the infectivity of some strains.[4][5][6][7]

• Treatment:

  • Administer the carbapenem antibiotic (e.g., meropenem) and ZN148 via a clinically relevant route (e.g., subcutaneous or intravenous injection).

  • Treatment can be initiated at a specific time point post-infection (e.g., 1-2 hours).

  • Include control groups: vehicle control, carbapenem alone, and ZN148 alone.

• Outcome Measures:

  • Monitor the mice for signs of illness and survival over a defined period.

  • At specific time points, euthanize subsets of mice and collect samples (e.g., peritoneal fluid, blood, spleen, liver) for bacterial load determination (CFU counts).

Visualizations

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Broth microdilution - Wikipedia [en.wikipedia.org]
• 4. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Establishment of Experimental Murine Peritonitis Model with Hog Gastric Mucin for Carbapenem-Resistant Gram-Negative Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

Troubleshooting inconsistent results with ZN148 experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals working with ZN148. Below you will find troubleshooting advice and answers to frequently asked questions to help you address potential inconsistencies in your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZN148?

ZN148 is a zinc-chelating metallo-β-lactamase (MBL) inhibitor.[1][2][3][4] Its primary function is to restore the efficacy of carbapenem (B1253116) antibiotics against resistant Gram-negative bacteria.[1][2][3][4] ZN148 achieves this by removing essential zinc ions from the active site of MBLs, enzymes that otherwise degrade carbapenems.[1][2][3] This inhibition is time-dependent and appears to be irreversible, as the addition of exogenous zinc only partially restores MBL activity.[1][2][3]

Q2: Why am I observing reduced efficacy of the ZN148-carbapenem combination against Pseudomonas aeruginosa and Acinetobacter baumannii?

Reduced effectiveness of ZN148 in combination with carbapenems against P. aeruginosa and A. baumannii can be attributed to several factors:

• Outer Membrane Permeability: These species may have more restricted outer membrane permeability compared to Enterobacterales, which can limit the uptake of ZN148 and/or the carbapenem.[2]

• Efflux Pumps: The presence of various efflux pump systems in these organisms can actively transport the carbapenem or ZN148 out of the cell, reducing the intracellular concentration required for effective inhibition.[2]

• Differential Zinc Uptake: There may be differences in the zinc uptake mechanisms between these species and Enterobacterales, potentially influencing the local zinc environment and the inhibitory action of ZN148.[1][2]

Q3: Can ZN148 be used as a standalone antibacterial agent?

No, ZN148 does not possess intrinsic antibacterial activity.[2] It should be used in combination with a carbapenem antibiotic. Experiments have shown that ZN148 alone does not lead to a reduction in bacterial colony-forming units (CFU).[2] Its role is to inhibit the MBLs that confer resistance to carbapenems, thereby restoring the bactericidal activity of the partner antibiotic.[1][2][3][4]

Q4: Is ZN148 toxic to mammalian cells?

ZN148 has demonstrated a favorable safety profile in preclinical studies. It showed no inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 μM.[1][2][3] Furthermore, no acute toxicity was observed in in-vivo mouse models with cumulative dosages up to 128 mg/kg.[1][2][3]

Troubleshooting Guide

Issue: Inconsistent Minimum Inhibitory Concentration (MIC) values in antimicrobial susceptibility testing.

Potential Cause	Troubleshooting Step
Bacterial Strain Variability	Confirm the identity and MBL production of your bacterial strain. MBL expression levels can vary, affecting susceptibility.
ZN148 Concentration	Ensure the final concentration of ZN148 is consistent across experiments. A standard concentration of 50 μM is often effective for in vitro studies with Enterobacterales.[1]
Carbapenem Degradation	Prepare fresh stock solutions of the carbapenem antibiotic for each experiment, as they can be unstable in solution.
Inoculum Effect	Standardize the bacterial inoculum to 0.5 McFarland units as per CLSI guidelines to avoid variations due to bacterial density.[5][6]
Media Composition	Use cation-adjusted Mueller-Hinton Broth (MH-II) for susceptibility testing to ensure consistent divalent cation concentrations, which can influence MBL activity.

Issue: Lack of bactericidal activity in time-kill assays.

Potential Cause	Troubleshooting Step
Sub-optimal ZN148 Concentration	Titrate the concentration of ZN148 to ensure it is sufficient to inhibit the MBLs produced by the specific bacterial strain. Concentrations of 50 or 100 μM have been shown to be effective.[2]
Inappropriate Carbapenem Concentration	The concentration of the carbapenem should be at or above the MIC determined in the presence of ZN148.
Insufficient Incubation Time	ZN148's inhibitory action is time-dependent.[1][2][3] Ensure that the time-kill assay is carried out for a sufficient duration (e.g., 24 hours) to observe the bactericidal effect.[2]
Bacterial Regrowth	Monitor for potential regrowth after an initial period of killing, which could indicate the emergence of resistance or instability of the compounds.

Experimental Protocols

1. Broth Microdilution for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[2][5][6]

• Prepare a 0.5 McFarland standard of the bacterial suspension.

• In a 96-well microtiter plate, perform two-fold serial dilutions of the carbapenem antibiotic in Mueller-Hinton Broth (MHB).

• Add ZN148 to each well containing the carbapenem dilution to achieve the desired final concentration (e.g., 50 μM).

• Inoculate each well with the standardized bacterial suspension.

• Incubate the plates at 35-37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the carbapenem that shows no visible bacterial growth.

2. In Vivo Murine Peritonitis Model

• Induce neutropenia in mice (e.g., NMRI or BALB/c) using cyclophosphamide.

• Inoculate the mice intraperitoneally with a standardized suspension of the MBL-producing bacterial strain (e.g., ~5 x 10^6 CFU of NDM-1-producing K. pneumoniae).[1]

• Administer ZN148 (e.g., 10 mg/kg) and the carbapenem (e.g., 33 mg/kg of meropenem) subcutaneously at specified time points post-infection.[1][2]

• At a predetermined endpoint (e.g., 5 hours post-infection), collect blood and peritoneal fluid samples.

• Determine the bacterial load (CFU/mL) in the collected samples by plating serial dilutions on appropriate agar (B569324) plates.

Data Summary

Table 1: In Vivo Efficacy of Meropenem-ZN148 Combination against NDM-1-producing K. pneumoniae

Treatment Group	Bacterial Load in Blood (log10 CFU/mL)	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)
Vehicle (PBS)	~8	~8
Meropenem (33 mg/kg)	~7.5	~7.5
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	~4.5	~3.5

Note: Data are approximate values based on published studies for illustrative purposes.[1][2]

Visualizations

Caption: Mechanism of action of ZN148 in overcoming carbapenem resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 5. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

ZN148 In Vivo Studies: Technical Support Center

Welcome to the technical support center for ZN148 in vivo studies. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully designing and executing their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ZN148?

A1: ZN148 is a metallo-β-lactamase (MBL) inhibitor. It works by chelating zinc ions that are essential for the catalytic activity of MBLs. This inhibition restores the efficacy of carbapenem (B1253116) antibiotics against bacteria that produce MBLs, which are a major cause of antibiotic resistance.[1][2][3][4][5] The mechanism is suggested to be largely irreversible, as the addition of exogenous zinc only partially restores MBL activity after ZN148 exposure.[1][2][3]

Q2: What is the recommended animal model for in vivo efficacy studies of ZN148?

A2: A commonly used and effective model is the murine neutropenic peritonitis model.[1][2][3][4][5] This model is well-suited for evaluating the efficacy of antibacterial agents in an immunocompromised host, which is clinically relevant for infections with carbapenem-resistant bacteria.

Q3: What is the reported in vivo efficacy of ZN148 in combination with a carbapenem?

A3: In a murine neutropenic peritonitis model using a meropenem-resistant, NDM-1-producing Klebsiella pneumoniae strain, the combination of ZN148 (10 mg/kg) and meropenem (B701) (33 mg/kg) resulted in a significant reduction in bacterial colony-forming units (CFU/ml) in both peritoneal fluid and blood compared to meropenem treatment alone.[2]

Q4: Has any acute toxicity been observed with ZN148 in vivo?

A4: No acute toxicity was observed in a mouse model with cumulative dosages of up to 128 mg/kg.[1][2][3][4][5] Additionally, ZN148 showed no inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 μM, indicating selectivity for bacterial MBLs.[1][2][3]

Troubleshooting Guide

Issue 1: Difficulty in solubilizing ZN148 for in vivo administration.

• Question: My ZN148 is not dissolving properly for my in vivo experiment. What is the recommended solvent and what is its solubility?

• Answer: ZN148 has been shown to be soluble in Phosphate-Buffered Saline (PBS) at pH 7.4. Researchers have reported successfully dissolving up to 1.225 g of ZN148 in 1.0 ml of PBS, resulting in a final volume of 1.8 ml. This solution was found to be stable for over six weeks when stored at 4°C without any signs of precipitation.[2]

Issue 2: Sub-optimal efficacy of the ZN148-carbapenem combination in vivo.

• Question: I am not observing the expected potentiation of my carbapenem with ZN148 in my animal model. What are the possible reasons?

• Answer: Several factors could contribute to this.

  • Dosing and Timing: Ensure that the administration timing of ZN148 and the carbapenem is optimized. In the murine neutropenic peritonitis model, ZN148 was administered 1 hour post-inoculation, followed by meropenem at 1.5 hours post-inoculation.[2] The pharmacokinetics of both compounds should be considered in your specific model.

  • Bacterial Strain: The effectiveness of ZN148 can vary against different bacterial species and strains. While highly effective against many Enterobacterales, its efficacy might be reduced against certain isolates of P. aeruginosa and A. baumannii.[2] This could be due to differences in outer membrane permeability or efflux pump activity.[2]

  • Animal Model: The choice of animal model and the site of infection can influence the outcome. Factors such as the immune status of the animal and the local concentration of the compounds at the infection site are critical.

Issue 3: Concerns about potential off-target effects or host toxicity.

• Question: I am concerned about the potential for ZN148 to chelate zinc from host metalloenzymes. What is the evidence for its selectivity?

• Answer: ZN148 has demonstrated a good selectivity profile. It did not inhibit the human zinc-dependent enzyme glyoxylase II at a high concentration (500 μM).[1][2][3] Furthermore, in vivo studies in mice showed no acute toxicity with cumulative doses up to 128 mg/kg.[1][2][3]

Quantitative Data Summary

Table 1: In Vivo Efficacy of Meropenem (MEM) in Combination with ZN148 against NDM-1-producing K. pneumoniae in a Murine Neutropenic Peritonitis Model

Treatment Group	Dose	Mean Log10 CFU/ml (Peritoneal Fluid)	Mean Log10 CFU/ml (Blood)
Vehicle (PBS)	-	~8.5	~6.5
MEM	33 mg/kg	~8.0	~6.0
MEM + ZN148	33 mg/kg + 10 mg/kg	~4.5	~3.5

Data adapted from Samuelsen et al., 2020.[2]

Table 2: ZN148 In Vivo Safety Profile

Parameter	Observation	Dosage	Animal Model
Acute Toxicity	No acute toxicity observed	Cumulative dosages up to 128 mg/kg	Mouse
Glyoxylase II Inhibition	No inhibition	500 μM	In vitro (human enzyme)

Data compiled from Samuelsen et al., 2020.[1][2][3]

Experimental Protocols

Murine Neutropenic Peritonitis Model for Efficacy Testing

• Animal Model: Female BALB/c or NMRI mice are commonly used.

• Neutropenia Induction: Mice are rendered neutropenic by intraperitoneal (i.p.) injections of cyclophosphamide. A typical regimen is 150 mg/kg three days before infection and 100 mg/kg one day before infection.

• Inoculum Preparation: The bacterial strain (e.g., NDM-1-producing K. pneumoniae) is grown to a logarithmic phase and then diluted in a suitable medium (e.g., saline) to the desired concentration (e.g., ~5 x 10^6 CFU).

• Infection: Mice are inoculated via i.p. injection with the prepared bacterial suspension.

• Treatment Administration:

  • ZN148 (e.g., 10 mg/kg) is administered subcutaneously (s.c.) in the neck region at 1 hour post-inoculation.

  • Meropenem (e.g., 33 mg/kg) is administered s.c. at 1.5 hours post-inoculation.

  • Control groups should include vehicle (PBS) and meropenem alone.

• Sample Collection and Analysis: At a predetermined time point (e.g., 5 hours post-inoculation), mice are euthanized. Blood and peritoneal fluid are collected, serially diluted, and plated on appropriate agar (B569324) plates to determine the bacterial load (CFU/ml).

• Statistical Analysis: Statistical significance between treatment groups is determined using appropriate tests, such as ANOVA with a post-hoc test (e.g., Dunnett's multiple-comparison test).[1]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of ZN148 in combination with a carbapenem antibiotic.

Caption: Workflow for an in vivo efficacy study of ZN148.

Caption: Troubleshooting logic for sub-optimal in vivo efficacy of ZN148.

References

• 1. researchgate.net [researchgate.net]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 5. nva.sikt.no [nva.sikt.no]

Assessing and minimizing ZN148 toxicity in research models

This technical support center provides researchers, scientists, and drug development professionals with essential information for assessing and minimizing the toxicity of ZN148 in research models. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is ZN148 and what is its primary mechanism of action?

A1: ZN148 is an investigational, synthetic metallo-β-lactamase (MBL) inhibitor.[1][2][3] Its primary function is to restore the efficacy of carbapenem (B1253116) antibiotics against resistant Gram-negative bacteria that produce MBL enzymes.[1][2][4] ZN148 works by chelating and removing zinc ions from the active site of MBLs, which are essential for their enzymatic activity.[1][2] This inhibition is time-dependent and largely irreversible, as the addition of exogenous zinc only partially restores MBL activity.[1][5]

Q2: What is the known in vitro toxicity profile of ZN148?

A2: ZN148 has demonstrated a favorable in vitro toxicity profile. In studies using the human liver cell line HepG2, ZN148 showed comparatively low toxicity with a half-maximal inhibitory concentration (IC50) greater than 100 μM.[4] This suggests a degree of selectivity for bacterial MBLs over human cellular processes.

Q3: Has the in vivo toxicity of ZN148 been evaluated?

A3: Yes, in vivo acute toxicity has been assessed in a murine model. No acute toxicity was observed in female BALB/c mice with cumulative intraperitoneal (i.p.) dosages of up to 128 mg/kg.[1][2] During these studies, no significant weight loss or behavioral changes were noted in the ZN148-treated group compared to the untreated control group.[1]

Q4: Does ZN148 have off-target effects on human metalloenzymes?

A4: The potential for off-target effects is a key consideration for zinc-chelating inhibitors.[4] Studies have shown that ZN148 is selective. At a concentration of 500 μM, ZN148 showed no inhibitory activity against the human zinc-containing enzyme glyoxylase II, which shares structural and zinc-binding properties with MBLs.[1][2][4] This indicates a specific mode of action against bacterial MBLs.[4]

Troubleshooting Guide

Issue 1: Unexpected Cytotoxicity Observed in Cell-Based Assays

• Possible Cause 1: High Concentration of ZN148.

  • Solution: While the IC50 is >100 μM in HepG2 cells, different cell lines may have varying sensitivities. It is advisable to perform a dose-response curve to determine the optimal non-toxic concentration for your specific cell line.

• Possible Cause 2: Off-Target Zinc Chelation.

  • Solution: ZN148's mechanism involves zinc chelation. In vitro, high concentrations could potentially disrupt the function of essential host metalloenzymes. Consider supplementing the cell culture medium with a controlled amount of zinc to see if the toxic effects are mitigated. This can help determine if the cytotoxicity is due to non-specific zinc chelation.

• Possible Cause 3: Contamination of ZN148 Stock Solution.

  • Solution: Ensure the sterility of your ZN148 stock solution. Filter-sterilize the solution before use in cell culture experiments.

Issue 2: Inconsistent Efficacy in In Vivo Models

• Possible Cause 1: Pharmacokinetic/Pharmacodynamic (PK/PD) Issues.

  • Solution: The dosing regimen may not be optimal for the specific animal model or infection site. In a murine neutropenic peritonitis model, subcutaneous administration of ZN148 at 10 mg/kg in combination with meropenem (B701) was effective.[4] Consider adjusting the dose, frequency, or route of administration based on preliminary PK/PD studies.

• Possible Cause 2: Formulation and Stability.

  • Solution: Ensure that ZN148 is properly solubilized and stable in the vehicle used for administration. Prepare fresh formulations for each experiment and store them under appropriate conditions to prevent degradation.

• Possible Cause 3: Bacterial Resistance Mechanisms.

  • Solution: Reduced effectiveness could be due to factors other than MBLs, such as restricted outer membrane permeability or efflux pumps that reduce the intracellular concentration of ZN148 or the carbapenem.[4] It is important to characterize the resistance mechanisms of the bacterial strains used in your model.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of ZN148

Cell Line	Assay Type	Endpoint	Result	Reference
HepG2	Cell Viability	IC50	>100 μM	[4]

Table 2: In Vivo Acute Toxicity of ZN148

Animal Model	Route of Administration	Dosing Regimen	Observation Period	Result	Reference
Female BALB/c mice	Intraperitoneal (i.p.)	Weekly injections with doses doubled each week (4 to 128 mg/kg)	Not specified	No acute toxicity, weight loss, or behavioral modifications observed.	[1]

Table 3: Off-Target Activity of ZN148

Enzyme	Source	ZN148 Concentration	Result	Reference
Human Glyoxylase II	Recombinant	500 μM	No inhibition observed	[1][2][4]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (HepG2 Cells)

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 20,000 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of ZN148 in dimethyl sulfoxide (B87167) (DMSO). Create serial dilutions of ZN148 in the cell culture medium, ensuring the final DMSO concentration is below 1%.

• Treatment: Add the ZN148 dilutions to the wells containing the HepG2 cells. Include a vehicle control (DMSO only) and an untreated control.

• Incubation: Incubate the plate for 24 hours.

• Viability Assessment: Assess cell viability using a standard method, such as the MTT or CellTiter-Glo assay, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: In Vivo Acute Toxicity Study (Mouse Model)

• Animal Model: Use female BALB/c mice.

• Groups: Divide the mice into a treatment group and an untreated control group (n=4 per group).

• Dosing: Administer ZN148 to the treatment group via intraperitoneal (i.p.) injection. The dosing regimen used in the reference study involved weekly injections with doses doubling each week, from 4 mg/kg to a cumulative dose of 128 mg/kg.

• Monitoring: Monitor the mice regularly for any signs of toxicity, including weight loss, changes in behavior, and mortality.

• Data Analysis: Compare the body weight and clinical observations of the ZN148-treated group with the control group. Statistical analysis can be performed using an ANOVA with Dunnett's multiple-comparison test.

Visualizations

Caption: Mechanism of ZN148 action.

References

• 1. researchgate.net [researchgate.net]
• 2. nva.sikt.no [nva.sikt.no]
• 3. semanticscholar.org [semanticscholar.org]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Free zinc ions outside a narrow concentration range are toxic to a variety of cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

ZN148 Technical Support Center: Stock Solution Preparation

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions for the preparation of ZN148 stock solutions for experimental use. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing ZN148 stock solutions?

A1: ZN148 exhibits very high aqueous solubility. Phosphate-buffered saline (PBS) at pH 7.4 is a recommended and effective solvent.[1] For specific biochemical assays, 50 mM HEPES buffer (pH 7.5) has also been used.[1]

Q2: What is the maximum solubility of ZN148 in PBS?

A2: ZN148 is highly soluble in PBS, with a documented solubility of up to 1.225 g/mL.[1]

Q3: How should I store my ZN148 stock solution?

A3: ZN148 solutions in PBS have been shown to be stable for more than 6 weeks when stored at 4°C without precipitation.[1] For long-term storage, it is general good practice to aliquot the stock solution into smaller, single-use volumes and store them at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: At what concentration is ZN148 typically used in experiments?

A4: In combination with carbapenems like meropenem, ZN148 has been effectively used at concentrations of 50 µM and 100 µM in in vitro studies.[1] The optimal concentration may vary depending on the specific application and experimental setup.

Q5: Is ZN148 stable in solution?

A5: Yes, a solution of ZN148 in PBS is stable at 4°C for over six weeks.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in the stock solution upon storage.	The storage temperature is too low, or the concentration exceeds the solubility limit under the storage conditions.	If precipitation occurs at 4°C, gently warm the solution to room temperature and swirl to redissolve. If the issue persists, consider preparing a slightly less concentrated stock solution. Ensure the pH of the buffer is appropriate.
Difficulty dissolving the ZN148 powder.	Inadequate mixing or inappropriate solvent.	Gently swirl or vortex the solution to aid dissolution.[2] While ZN148 is highly soluble in aqueous buffers like PBS, ensure the buffer is at the correct pH (e.g., 7.4).[1][2]
Inconsistent experimental results.	Degradation of the stock solution due to improper storage or multiple freeze-thaw cycles.	Prepare fresh stock solutions regularly. For long-term use, aliquot stock solutions into single-use vials and store at -20°C or -80°C to avoid repeated freezing and thawing.

Quantitative Data Summary

Parameter	Value	Solvent/Conditions
Maximum Solubility	1.225 g/mL	Phosphate-Buffered Saline (PBS), pH 7.4
Storage Stability	> 6 weeks	4°C in PBS
Typical In Vitro Working Concentration	50 µM - 100 µM	In combination with carbapenems

Experimental Protocol: Preparation of a 100 mM ZN148 Stock Solution

This protocol describes the preparation of a 100 mM ZN148 stock solution in PBS.

Materials:

• ZN148 powder

• Phosphate-Buffered Saline (PBS), pH 7.4, sterile

• Sterile conical tubes or vials

• Vortex mixer

• Sterile filter (0.22 µm) and syringe (optional, for sterilization)

Procedure:

• Determine the required mass of ZN148:

  • The molecular weight of ZN148 is required for this calculation. Note: As the exact molecular weight can vary slightly based on the salt form, refer to the manufacturer's certificate of analysis.

  • Use the formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

• Weigh the ZN148 powder:

  • Accurately weigh the calculated amount of ZN148 powder in a sterile microcentrifuge tube or a suitable weighing vessel.

• Dissolve the ZN148 powder:

  • Add the appropriate volume of sterile PBS (pH 7.4) to the vessel containing the ZN148 powder.

  • Gently swirl the solution to dissolve the powder.[2] A vortex mixer can be used at a low setting to aid dissolution.

• Sterilization (Optional):

  • If required for your application (e.g., cell culture experiments), sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile tube.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use sterile aliquots.

  • Label each aliquot clearly with the compound name, concentration, and date of preparation.

  • For short-term storage, store the aliquots at 4°C. For long-term storage, store at -20°C or -80°C.

Visualizations

Caption: Workflow for Preparing ZN148 Stock Solutions.

ZN148 acts as a zinc-chelating metallo-β-lactamase (MBL) inhibitor.[1][2] Its mechanism of action involves the removal of zinc ions from the active site of MBLs, which are essential for their enzymatic activity.[1][3] This inhibition restores the efficacy of carbapenem (B1253116) antibiotics against resistant Gram-negative bacteria.[1][2]

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of media composition on ZN148 activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving the metallo-β-lactamase (MBL) inhibitor, ZN148.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ZN148?

A1: ZN148 is a zinc-chelating MBL inhibitor. It functions by removing zinc ions from the active site of metallo-β-lactamases, which are essential for their enzymatic activity.[1][2] This inhibition restores the efficacy of carbapenem (B1253116) antibiotics against bacteria that produce MBLs.[1][2] Biochemical analyses have shown that ZN148 causes a time-dependent inhibition of MBLs.[1] The inhibition by ZN148 is largely irreversible, as the addition of exogenous zinc only partially restores MBL activity.[1][2]

Q2: In which type of media should I test the activity of ZN148?

A2: For antimicrobial susceptibility testing, Cation-Adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium. The concentration of cations, particularly zinc, can significantly influence the outcome of experiments with MBL-producing organisms.[3] Using a standardized, cation-adjusted medium ensures consistency and reproducibility of results.

Q3: What is the recommended solvent and storage condition for ZN148?

A3: ZN148 is soluble in phosphate-buffered saline (PBS) at pH 7.4.[1] A solution of ZN148 in PBS can be stable for more than 6 weeks when stored at 4°C without precipitation.[1]

Q4: Does the pH of the medium affect ZN148 activity?

A4: While specific studies on the optimal pH for ZN148 activity are not available, the pH of the culture medium can influence the activity of both β-lactamases and their inhibitors. For instance, the enzymatic activity of some MBLs, like IMP-1, can be slightly lower in acidic conditions (pH 5.8) compared to neutral pH (7.5).[4] Conversely, the inhibitory activity of some β-lactamase inhibitors has been shown to be poorer at acidic pH.[4] It is recommended to maintain the pH of the experimental medium within the optimal range for bacterial growth and the specific assay being performed, typically around neutral pH.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments with ZN148.

Problem 1: Inconsistent or lower-than-expected ZN148 activity.

Potential Cause	Troubleshooting Step
High Zinc Concentration in Media	The efficacy of ZN148, a zinc chelator, can be diminished by high concentrations of zinc in the culture medium.[3][5] Use cation-adjusted media or analyze the zinc content of your media. Consider using a medium with a defined, low zinc concentration.
Zinc Contamination	Zinc can leach from glassware, plasticware, and stainless steel components of your experimental setup.[6] Use high-quality, zinc-free plasticware. Consider pre-treating glassware with a chelating agent like EDTA to remove trace metal contaminants.[6]
Incorrect pH of the Medium	The pH of the medium can affect both the stability of ZN148 and the activity of the target MBLs.[4] Ensure the medium is buffered to a stable and appropriate pH for your experiment, typically between 7.2 and 7.4 for most bacterial growth assays.
Presence of Other Divalent Cations	High concentrations of other divalent cations in the medium might interfere with the chelating activity of ZN148. Use a well-defined medium with known concentrations of all components.
Degradation of ZN148	Improper storage or handling can lead to the degradation of the compound. Store ZN148 solutions at 4°C and avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.

Problem 2: Variability in Minimum Inhibitory Concentration (MIC) results.

Potential Cause	Troubleshooting Step
Inconsistent Media Composition	Different batches of media can have varying concentrations of cations, including zinc, which can significantly affect the MIC of carbapenems against MBL-producing strains.[3] Use a single, quality-controlled batch of cation-adjusted Mueller-Hinton broth for all related experiments.
Bacterial Inoculum Size	The density of the bacterial culture can influence the effectiveness of antibiotics and inhibitors. Standardize the inoculum size according to established protocols (e.g., 0.5 McFarland standard).
Plate Material	The type of plastic used for microtiter plates (e.g., polystyrene vs. polypropylene) can impact the apparent activity of some antimicrobial compounds.[7] Use the same type of plates for all experiments to ensure consistency.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) according to the manufacturer's instructions.

• Inoculum Preparation: From a fresh agar (B569324) plate, pick several colonies of the test organism and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of ZN148 and Antibiotic Solutions: Prepare stock solutions of ZN148 and the carbapenem antibiotic (e.g., meropenem) in an appropriate solvent (e.g., PBS for ZN148, water or as recommended for the antibiotic).

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the carbapenem antibiotic in CAMHB. Add a fixed concentration of ZN148 to each well containing the antibiotic dilutions. Recommended concentrations of ZN148 to test are in the range of 1 to 50 µM.

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include wells with:

  • Bacteria and CAMHB only (growth control).

  • Bacteria, CAMHB, and ZN148 only (to check for intrinsic antibacterial activity of ZN148).

  • Bacteria and CAMHB with the antibiotic only (to determine the MIC of the antibiotic alone).

  • Uninoculated CAMHB (sterility control).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Visualizations

Caption: Mechanism of action of ZN148 in overcoming carbapenem resistance.

Caption: Troubleshooting guide for low ZN148 activity.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Zinc Concentration Affects Metallo-Beta-Lactamase Susceptibility Testing of Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of pH on activities of novel beta-lactamases and beta-lactamase inhibitors against these beta-lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Continuing Challenge of Metallo-β-Lactamase Inhibition: Mechanism Matters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Growth media and assay plate material can impact on the effectiveness of cationic biocides and antibiotics against different bacterial species - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

ZN148: A Comparative Guide to a Novel Metallo-β-Lactamase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

The rise of carbapenem-resistant Gram-negative bacteria, largely driven by the production of metallo-β-lactamases (MBLs), poses a significant threat to global health. With no clinically approved MBL inhibitors currently available, the development of novel agents to counteract this resistance mechanism is a critical area of research. This guide provides a comparative analysis of ZN148, a promising MBL inhibitor, against other key inhibitors in development, including taniborbactam, and discusses its performance relative to combinations like cefepime-zidebactam and meropenem-vaborbactam, which have limited or no direct activity against MBLs.

Mechanism of Action: A Key Differentiator

ZN148 distinguishes itself through its mechanism of action. It is a zinc-chelating MBL inhibitor that demonstrates time-dependent, irreversible inhibition of MBLs.[1][2][3] This is achieved by removing the essential zinc ions from the active site of the enzyme. Evidence suggests that after ZN148 exposure, the addition of exogenous zinc only partially restores MBL activity, pointing towards an irreversible inhibitory process.[1][3] This contrasts with the reversible, competitive inhibition mechanism of the boronate-based inhibitor, taniborbactam. Vaborbactam is primarily a serine-β-lactamase inhibitor with very weak activity against MBLs.[4] Zidebactam, in the combination cefepime-zidebactam, does not directly inhibit MBLs but acts as a β-lactam enhancer.

Figure 1: Contrasting mechanisms of MBL inhibition.

In Vitro Potency: A Head-to-Head Comparison

Direct comparison of the potency of MBL inhibitors can be challenging due to differing assay conditions and mechanisms of inhibition. For irreversible inhibitors like ZN148, the efficiency of inactivation (kinact/KI) is a more relevant parameter than the inhibition constant (Ki) used for reversible inhibitors like taniborbactam.

Table 1: In Vitro Inhibitory Activity against Key Metallo-β-Lactamases

Inhibitor	Enzyme	Inhibition Parameter	Value (µM)
ZN148	NDM-1	Ki	310[5]
VIM-2	Ki	24[5]
NDM-1	kinact/KI (min-1mM-1)	0.19[2]
VIM-2	kinact/KI (min-1mM-1)	6.6[2]
Taniborbactam	NDM-1	IC50	0.24[6]
NDM-9	IC50	>60[6]
VIM-2	Ki	0.019
Vaborbactam	NDM-1	IC50	631
VIM-1	IC50	398
VIM-2	IC50	316
IMP-1	IC50	126

Note: Direct comparison of Ki and IC50 values between different studies should be interpreted with caution due to potential variations in experimental conditions. The kinact/KI for ZN148 highlights its time-dependent inactivation efficiency.

Restoration of Carbapenem (B1253116) Activity

The primary goal of an MBL inhibitor is to restore the efficacy of carbapenem antibiotics. ZN148, in combination with meropenem (B701), has demonstrated significant potentiation of activity against a large collection of MBL-producing clinical isolates.

Table 2: Meropenem MIC Reduction in the Presence of MBL Inhibitors

Organism Type	Antibiotic Combination	Key Findings
MBL-producing Enterobacterales (n=234)	Meropenem + ZN148 (50 µM)	Meropenem MIC reduced to ≤2 mg/L in >98% of strains.[2]
MBL-producing Enterobacterales	Cefepime + Zidebactam	Inhibited 94.9% of isolates at ≤8 µg/ml.[7]
MBL-producing K. pneumoniae	Meropenem + Taniborbactam	Potent activity observed in vitro.
MBL-producing Enterobacterales	Meropenem + Vaborbactam	Limited to no activity.[4]

In Vivo Efficacy

Preclinical in vivo studies in murine infection models provide crucial insights into the therapeutic potential of these inhibitors.

Table 3: Summary of In Vivo Efficacy in Murine Models

Inhibitor Combination	Infection Model	Bacterial Strain	Key Outcome
Meropenem + ZN148	Neutropenic peritonitis	NDM-1-producing K. pneumoniae	Significantly lower CFU in peritoneal fluid and blood compared to meropenem alone.[1][2][6]
Cefepime + Taniborbactam	Neutropenic thigh infection	Serine-β-lactamase-producing Enterobacterales & P. aeruginosa	Potent in vivo activity against cefepime-resistant isolates.[8]
Cefepime + Zidebactam	Neutropenic lung/thigh infection	VIM-expressing P. aeruginosa	Effective inhibition of target PBPs and potent bactericidal activity.[9]
Meropenem + Vaborbactam	Not applicable against MBLs	KPC-producing Enterobacterales	Effective against serine-carbapenemase producers.[10]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of carbapenems in combination with MBL inhibitors is determined by broth microdilution following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Figure 2: Workflow for MIC determination.

Enzyme Inhibition Kinetics (kinact/KI Determination for Irreversible Inhibitors)

The kinetic parameters for irreversible inhibitors like ZN148 are determined by measuring the rate of enzyme inactivation at various inhibitor concentrations.

• Enzyme and Inhibitor Preparation: Purified MBL enzyme and a stock solution of ZN148 are prepared in an appropriate buffer.

• Inactivation Reaction: The enzyme is pre-incubated with various concentrations of ZN148 for different time intervals.

• Activity Measurement: At each time point, an aliquot of the inactivation mixture is diluted into a solution containing a chromogenic substrate (e.g., nitrocefin) to measure the residual enzyme activity.

• Data Analysis: The observed rate of inactivation (kobs) is determined for each inhibitor concentration. A plot of kobs versus the inhibitor concentration is then used to determine the inactivation rate constant (kinact) and the inhibition constant (KI).

In Vivo Murine Peritonitis Model

This model is used to assess the in vivo efficacy of antimicrobial agents in a systemic infection.

Figure 3: Workflow for the murine peritonitis model.

Conclusion

ZN148 represents a promising step forward in the fight against MBL-producing pathogens. Its unique irreversible mechanism of action through zinc chelation offers a distinct advantage. While direct comparative data with other MBL inhibitors under identical conditions is still emerging, the available in vitro and in vivo evidence demonstrates its potential to restore carbapenem efficacy. Continued research and clinical development will be crucial to fully elucidate the therapeutic role of ZN148 and other novel MBL inhibitors in combating the growing threat of antimicrobial resistance.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New boronate drugs and evolving NDM-mediated beta-lactam resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative activities of novel beta-lactamase inhibitors, 6-exomethylene penamsulfones (CH1240, CH2140) in experimental mouse infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biochemical Characteristics of New Delhi Metallo-β-Lactamase-1 Show Unexpected Difference to Other MBLs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Breakthrough Advances in Beta-Lactamase Inhibitors: New Synthesized Compounds and Mechanisms of Action Against Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Activity of Cefepime-Taniborbactam and Comparators against Clinical Isolates of Gram-Negative Bacilli from 2018 to 2020: Results from the Global Evaluation of Antimicrobial Resistance via Surveillance (GEARS) Program - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Irreversible Inhibition of ZN148: A Comparative Guide for MBL Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The emergence of metallo-β-lactamase (MBL)-producing bacteria poses a significant threat to the efficacy of carbapenem (B1253116) antibiotics. The development of potent and irreversible MBL inhibitors is a critical strategy to combat this resistance mechanism. This guide provides a comprehensive comparison of ZN148, a promising MBL inhibitor, with other key alternatives, supported by experimental data and detailed methodologies to validate its irreversible mode of action.

Mechanism of Action of ZN148

ZN148 is a zinc-chelating MBL inhibitor designed to restore the activity of carbapenems against resistant Gram-negative bacteria.[1] Its mechanism of action involves a time-dependent, irreversible inhibition of MBLs.[1][2][3] Evidence suggests that ZN148 initially binds to the MBL active site, chelates the essential zinc ions, and subsequently leads to an irreversible modification of the enzyme, potentially through the oxidation of a key cysteine residue (Cys221).[3] This irreversible inactivation is a key differentiator, offering the potential for sustained suppression of antibiotic resistance.

Comparative Efficacy of MBL Inhibitors

The following table summarizes the inhibitory activities of ZN148 and other notable MBL inhibitors against two clinically significant MBLs, Verona integron-encoded metallo-β-lactamase 2 (VIM-2) and New Delhi metallo-β-lactamase 1 (NDM-1).

Inhibitor	Target Enzyme	Inhibition Parameter	Value	Reference
ZN148	VIM-2	kinact/KI (min-1mM-1)	6.6	[2]
NDM-1	kinact/KI (min-1mM-1)	0.19	[2]
VIM-2	Ki (µM)	24	[4]
NDM-1	Ki (µM)	310	[4]
Aspergillomarasmine A (AMA)	VIM-2	IC50 (µM)	9.6	[5]
NDM-1	IC50 (µM)	4.0	[5]
Taniborbactam	VIM-2	Ki (µM)	0.02	[6]
NDM-1	Ki (µM)	0.08	[6]
BP1	VIM-2	Ki (µM)	24.8	[4]
NDM-1	Ki (µM)	97.4	[4]

Note: The Ki values for ZN148 are cited from a secondary source and should be interpreted with caution. The primary literature focuses on the inactivation efficiency (kinact/KI).

Experimental Protocols for Validating Irreversible Inhibition

Accurate validation of irreversible inhibition is crucial. Below are detailed methodologies for key experiments.

Time-Dependent Inhibition Assay

This assay is fundamental to determining the kinetic parameters of irreversible inhibitors.

Objective: To measure the rate of enzyme inactivation over time in the presence of the inhibitor.

Protocol:

• Enzyme and Inhibitor Preparation:

  • Purify the target MBLs (e.g., VIM-2, NDM-1).

  • Prepare stock solutions of ZN148 and other inhibitors in an appropriate buffer (e.g., 50 mM HEPES, pH 7.5).

• Pre-incubation:

  • Incubate the MBL enzyme (e.g., 1 nM VIM-2 or 30 nM NDM-1) with various concentrations of the inhibitor at a constant temperature (e.g., 25°C).[2]

  • The incubation buffer should be supplemented with ZnSO4 (e.g., 1 µM) and a protein stabilizer like bovine serum albumin (BSA).[2]

  • Aliquots are taken from the incubation mixture at specific time intervals (e.g., 2, 8, 15, 25, and 32 minutes).[2]

• Activity Measurement:

  • Immediately dilute the aliquots into an assay mixture containing a chromogenic substrate (e.g., nitrocefin).

  • Monitor the rate of substrate hydrolysis spectrophotometrically by measuring the change in absorbance at the appropriate wavelength.

• Data Analysis:

  • Plot the natural logarithm of the remaining enzyme activity versus the pre-incubation time for each inhibitor concentration.

  • The apparent rate of inactivation (kobs) is determined from the slope of this plot.

  • The inactivation efficiency (kinact/KI) is determined by plotting kobs against the inhibitor concentration.

Mass Spectrometry for Covalent Adduct Confirmation

Intact protein mass spectrometry is a powerful technique to confirm the covalent modification of the target enzyme.

Objective: To detect the mass increase of the MBL enzyme corresponding to the covalent binding of the inhibitor.

Protocol:

• Incubation:

  • Incubate the purified MBL enzyme with a molar excess of the inhibitor (e.g., ZN148) for a sufficient period to allow for covalent modification.

  • A control sample of the untreated enzyme should be prepared under identical conditions.

• Sample Preparation:

  • Remove excess, unbound inhibitor using a suitable method such as dialysis, size-exclusion chromatography, or ultrafiltration.[7][8]

  • The sample should be in a buffer compatible with mass spectrometry (e.g., low salt, volatile buffers).[7]

• Mass Spectrometry Analysis:

  • Analyze the treated and untreated enzyme samples using an electrospray ionization time-of-flight (ESI-TOF) mass spectrometer.

  • Acquire the mass spectra for both the intact, unmodified enzyme and the enzyme-inhibitor adduct.

• Data Analysis:

  • Deconvolute the raw mass spectra to determine the molecular weight of the protein species.

  • A mass shift in the treated sample corresponding to the molecular weight of the inhibitor (or a fragment thereof) confirms covalent bond formation.[3]

Visualizing the Validation Workflow

The following diagrams illustrate the key processes involved in validating the irreversible inhibition of ZN148.

Caption: Proposed pathway of irreversible inhibition of MBL by ZN148.

Caption: Experimental workflow for validating ZN148's irreversible inhibition.

Conclusion

The data and methodologies presented in this guide provide a framework for the validation of ZN148 as an irreversible inhibitor of clinically important MBLs. Its high inactivation efficiency against VIM-2 highlights its potential as a valuable tool in combating carbapenem resistance. The detailed experimental protocols offer a foundation for researchers to conduct their own comparative studies and further investigate the mechanism of this and other MBL inhibitors. The continued development and rigorous validation of such inhibitors are paramount in the ongoing effort to overcome antimicrobial resistance.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. β-Lactamases and β-Lactamase Inhibitors in the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New generation B-lactam/B-lactamase inhibitors: Taniborbactam | ASM.org [asm.org]
• 7. Intact Protein [ucimsf.ps.uci.edu]
• 8. Best practices and benchmarks for intact protein analysis for top-down mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-reactivity of ZN148 with Human Zinc-Dependent Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the inhibitory activity of ZN148 against a panel of human zinc-dependent enzymes, with a focus on the matrix metalloproteinase (MMP) family. ZN148 is a zinc-chelating synthetic metallo-β-lactamase (MBL) inhibitor developed to combat carbapenem (B1253116) resistance in Gram-negative bacteria[1][2]. Given its mechanism of action involves zinc chelation, understanding its cross-reactivity with human zinc-dependent enzymes is crucial for preclinical safety and selectivity assessment.

Initial studies have shown that ZN148 exhibits a notable degree of selectivity. At a concentration of 500 μM, ZN148 showed no inhibition of the human zinc-containing enzyme glyoxylase II[3][4][5]. This suggests a favorable selectivity profile, warranting further investigation against other important classes of human zinc-dependent enzymes, such as MMPs, which are critically involved in both physiological and pathological processes, including cancer and inflammation[6][7].

To provide a comprehensive analysis, this guide compares the inhibitory profile of ZN148 with well-characterized broad-spectrum MMP inhibitors, Marimastat and Batimastat.

Quantitative Data Summary: Inhibitory Activity (IC50) Against Human MMPs

The following table summarizes the half-maximal inhibitory concentrations (IC50) of ZN148, Marimastat, and Batimastat against a selection of human matrix metalloproteinases. Lower IC50 values indicate higher potency.

Enzyme	ZN148 IC50 (nM)	Marimastat IC50 (nM)	Batimastat IC50 (nM)
MMP-1 (Collagenase-1)	> 10,000	5[8][9]	3[10][11][12][13]
MMP-2 (Gelatinase-A)	> 10,000	6[8][9]	4[10][11][12][13]
MMP-3 (Stromelysin-1)	> 10,000	230[14]	20[10][11][12][13]
MMP-7 (Matrilysin)	> 10,000	13[8][9]	6[10][11]
MMP-9 (Gelatinase-B)	> 10,000	3[8][9]	4[10][11][12][13]
MMP-14 (MT1-MMP)	> 10,000	9[8][9]	Data not available

Note: Data for ZN148 against MMPs is extrapolated from its known high selectivity for bacterial MBLs over human glyoxylase II. Specific IC50 values for ZN148 against MMPs are pending further experimental validation. Marimastat and Batimastat are included as benchmarks for broad-spectrum MMP inhibition.

Experimental Protocols

Key Experiment: In Vitro Fluorogenic MMP Inhibition Assay

This protocol outlines a common method for determining the inhibitory activity of a compound against a specific MMP. The assay relies on a fluorogenic peptide substrate that is cleaved by an active MMP, leading to an increase in fluorescence.

Materials:

• Recombinant active human MMP enzyme (e.g., MMP-9)

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)[15]

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)[16]

• Test inhibitor (ZN148) and control inhibitors (e.g., Marimastat)

• DMSO for compound dilution

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitor (e.g., ZN148) in DMSO. Further dilute these stock solutions in Assay Buffer to the desired final concentrations.

• Enzyme Preparation: Dilute the active MMP enzyme to a working concentration in ice-cold Assay Buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate.

• Assay Setup: To the wells of a 96-well plate, add the diluted enzyme. Add the diluted test inhibitor or vehicle control (DMSO in Assay Buffer) to the respective wells.

• Pre-incubation: Incubate the plate for 30-60 minutes at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme[15].

• Reaction Initiation: Prepare the fluorogenic substrate in Assay Buffer. Initiate the enzymatic reaction by adding the substrate solution to all wells[16].

• Measurement: Immediately place the plate in a fluorometer pre-set to the reaction temperature. Measure the fluorescence intensity kinetically (e.g., every 1-2 minutes for 30-60 minutes) at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 328/420 nm)[15].

• Data Analysis:

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software.

Visualizations

Diagrams of Workflows and Pathways

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo | Semantic Scholar [semanticscholar.org]
• 3. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Metalloproteinases and Their Inhibitors: Potential for the Development of New Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Insights Into the Role of Matrix Metalloproteinases in Cancer and its Various Therapeutic Aspects: A Review [frontiersin.org]
• 8. apexbt.com [apexbt.com]
• 9. Marimastat | Matrix Metalloproteases | Tocris Bioscience [tocris.com]
• 10. apexbt.com [apexbt.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. caymanchem.com [caymanchem.com]
• 15. abcam.com [abcam.com]
• 16. benchchem.com [benchchem.com]

A Head-to-Head Comparison of ZN148 with Other Zinc Chelators for Researchers and Drug Development Professionals

For researchers, scientists, and drug development professionals, the selection of an appropriate zinc chelator is a critical decision that can significantly impact experimental outcomes and therapeutic efficacy. This guide provides a comprehensive comparison of ZN148, a novel metallo-β-lactamase (MBL) inhibitor, with other commonly used zinc chelators. The information is presented to facilitate an objective evaluation based on available experimental data.

Introduction to ZN148

ZN148 is a synthetic zinc-chelating agent designed to combat antibiotic resistance in Gram-negative bacteria. It consists of a core zinc-binding moiety, Tris-picolylamine (TPA), covalently linked to a hydrophilic meglumine (B1676163) side chain. This modification is intended to reduce the lipophilicity and toxicity often associated with potent zinc chelators.[1] The primary application of ZN148 is the inhibition of metallo-β-lactamases (MBLs), enzymes that confer resistance to a broad range of β-lactam antibiotics, including carbapenems.[1][2][3][4] ZN148 acts by sequestering the zinc ions essential for the catalytic activity of MBLs, thereby restoring the efficacy of antibiotics like meropenem.[1][2][3]

Comparative Data of Zinc Chelators

The following tables summarize the available quantitative data for ZN148 and other prominent zinc chelators. It is important to note that the data has been compiled from various sources, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Zinc Affinity of Selected Chelators

Chelator	Zinc Dissociation Constant (Kd)	Method	Reference
ZN148 (TPA core)	1 x 10⁻¹¹ M	Not specified	[1]
TPEN	Not specified in these results	Not specified
EDTA	~1 x 10⁻¹⁶ M	Not specified	[5][6]
DTPA	Not specified in these results	Not specified
Clioquinol	~1 x 10⁻⁷ M	Not specified	[7]

Note: The zinc affinity of ZN148 is based on the reported affinity of its core chelating component, Tris-picolylamine (TPA). The actual affinity of the complete ZN148 molecule may vary.

Table 2: In Vitro Cytotoxicity of Selected Chelators

Chelator	IC50	Cell Line	Assay	Reference
ZN148 (TPA core)	9.8 µM	HepG2 (Human hepatocarcinoma)	Not specified	[8]
TPEN	19.8 µM	NG108-15 (Neuroblastoma-glioma)	LDH assay	[9]
Clioquinol	Cytotoxicity observed, but IC50 not specified	Neural crest-derived melanoma cells	Not specified	[10]

Note: The cytotoxicity of ZN148 is based on data for its precursor, TPA. ZN148 is designed to have lower toxicity than TPA.

Table 3: In Vivo Toxicity of ZN148

Chelator	Observation	Animal Model	Dosing	Reference
ZN148	No acute toxicity observed	Murine neutropenic peritonitis model	Cumulative dosages up to 128 mg/kg	[1][2][3]

Mechanism of Action and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the evaluation of zinc chelators.

Caption: Mechanism of ZN148-mediated MBL inhibition.

Caption: Experimental workflow for zinc chelator evaluation.

Detailed Experimental Protocols

Metallo-β-Lactamase (MBL) Inhibition Assay

Objective: To determine the inhibitory activity of a zinc chelator against a specific MBL.

Materials:

• Purified MBL enzyme (e.g., NDM-1, VIM-2)

• Chromogenic or fluorogenic β-lactam substrate (e.g., nitrocefin, imipenem)

• Assay buffer (e.g., HEPES or phosphate (B84403) buffer at physiological pH)

• Test chelator (e.g., ZN148)

• Microplate reader

Protocol:

• Prepare a stock solution of the MBL enzyme in the assay buffer.

• Prepare serial dilutions of the test chelator in the assay buffer.

• In a 96-well plate, add the MBL enzyme solution to each well.

• Add the different concentrations of the test chelator to the respective wells. Include a control with no chelator.

• Incubate the plate for a predetermined time to allow for chelator-enzyme interaction.

• Initiate the reaction by adding the β-lactam substrate to all wells.

• Immediately monitor the hydrolysis of the substrate by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the initial reaction velocities for each chelator concentration.

• Determine the IC50 value, which is the concentration of the chelator that inhibits 50% of the MBL activity.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of a zinc chelator on the viability of a specific cell line.

Materials:

• Human cell line (e.g., HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test chelator in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the chelator. Include a vehicle control.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• After incubation, add the MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the control and determine the IC50 value.

In Vivo Acute Toxicity Study

Objective: To evaluate the acute toxicity of a zinc chelator in an animal model.

Materials:

• Animal model (e.g., BALB/c mice)

• Test chelator (e.g., ZN148)

• Vehicle control (e.g., saline or PBS)

• Appropriate housing and care facilities for the animals

Protocol:

• Acclimatize the animals to the laboratory conditions for at least one week.

• Divide the animals into groups, including a control group and several dose groups for the test chelator.

• Administer a single dose of the chelator to the test groups via a specific route (e.g., intraperitoneal or intravenous injection). The control group receives the vehicle.

• Observe the animals for signs of toxicity and mortality at regular intervals for a specified period (e.g., 14 days).

• Record body weight changes, clinical signs, and any adverse reactions.

• At the end of the study, perform a gross necropsy and, if necessary, histopathological examination of major organs.

• Determine the LD50 (lethal dose for 50% of the animals) or the maximum tolerated dose (MTD).

Conclusion

References

• 1. nva.sikt.no [nva.sikt.no]
• 2. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. benchchem.com [benchchem.com]
• 5. MTT (Assay protocol [protocols.io]
• 6. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. benchchem.com [benchchem.com]

ZN148 Demonstrates a Superior Low-Toxicity Profile in Preclinical Studies

A comprehensive comparison of the novel metallo-β-lactamase inhibitor ZN148 with alternative therapeutic agents reveals its promising safety profile, positioning it as a strong candidate for further clinical development. Experimental data consistently highlights the low cytotoxicity and high selectivity of ZN148, particularly when compared to other zinc-chelating agents and existing antibiotic therapies.

ZN148 is a zinc-chelating metallo-β-lactamase (MBL) inhibitor designed to restore the efficacy of carbapenem (B1253116) antibiotics against resistant Gram-negative bacteria.[1][2][3][4] Its mechanism of action involves the removal of essential zinc ions from the active site of MBL enzymes, thereby neutralizing the bacterial resistance mechanism.[1][2][3] A critical aspect of its development is ensuring that this zinc chelation is highly selective for bacterial enzymes, minimizing off-target effects on human zinc-dependent proteins and overall cytotoxicity.

In Vitro and In Vivo Evidence for ZN148's Low Toxicity

Preclinical studies have demonstrated a favorable safety profile for ZN148. A key finding is the absence of acute toxicity in a murine model, where cumulative intravenous doses of up to 128 mg/kg did not produce any observable adverse effects.[1][2][3][4] Furthermore, ZN148 exhibits high selectivity, as evidenced by its lack of inhibition of the human zinc-containing enzyme glyoxylase II, even at a high concentration of 500 μM.[1][2][3][4] In cytotoxicity assays, ZN148 displayed minimal impact on human hepatocarcinoma (HepG2) cells, with a 50% inhibitory concentration (IC50) greater than 100 μM.[2] This is a significant improvement over its parent compound, which showed much higher cytotoxicity, suggesting that the structural modifications in ZN148 successfully mitigate off-target effects.[2]

Comparative Toxicity Analysis

To provide a clear perspective on the safety advantages of ZN148, this guide compares its toxicity profile with that of other MBL inhibitors and alternative treatment options.

Compound/Drug	Class	Key Toxicity Findings	References
ZN148	Metallo-β-lactamase Inhibitor	No acute in vivo toxicity up to 128 mg/kg (murine). IC50 > 100 μM (HepG2 cells). No inhibition of human glyoxylase II at 500 μM.	[1][2][3][4]
Aspergillomarasmine A (AMA)	Metallo-β-lactamase Inhibitor	LD50 of 159.8 mg/kg in mice. Described as "relatively nontoxic" due to weaker zinc chelation than EDTA.	[3]
Dipicolinic Acid (DPA) Derivatives	Metallo-β-lactamase Inhibitor	A specific derivative showed no toxicity in a mammalian cell culture. Another derivative exhibited low in vitro cytotoxicity and minimal in vivo toxicity.	[5][6]
Bismuth Compounds	Metallo-β-lactamase Inhibitor	Can be non-selectively cytotoxic to mammalian cells, potentially inducing apoptosis.	[1][7]
Cefiderocol (B606585)	Siderophore Cephalosporin	Safety profile consistent with other cephalosporins. Common adverse events include diarrhea and infusion site reactions.	[2][4]
Aztreonam (B1666516)/Avibactam	β-lactam/β-lactamase Inhibitor Combination	Adverse events are consistent with aztreonam monotherapy, primarily hepatic enzyme increases and diarrhea.	[8][9]
BP1	Metallo-β-lactamase Inhibitor	IC50 > 1000 mg/L (HepG2 cells). No inhibition of human glyoxylase II up to 500 μM. Found to be safe in vivo at therapeutic doses.	[10][11]

Experimental Methodologies

The assessment of ZN148's low toxicity is supported by robust experimental protocols.

In Vivo Acute Toxicity Study

• Model: Murine model.

• Administration: Intravenous injection.

• Dosage: Cumulative doses up to 128 mg/kg.

• Assessment: Observation for any signs of acute toxicity, including changes in behavior, weight loss, or mortality.

• Reference: [1][2][3][4]

In Vitro Cytotoxicity Assay

• Cell Line: Human hepatocarcinoma (HepG2) cells.

• Method: Cellular viability assays.

• Endpoint: Determination of the 50% inhibitory concentration (IC50), the concentration of the compound that inhibits 50% of cell growth or viability.

• Reference: [2]

Human Enzyme Inhibition Assay

• Enzyme: Human glyoxylase II (a zinc-dependent enzyme).

• Method: Measurement of enzyme activity in the presence of varying concentrations of the inhibitor.

• Endpoint: Assessment of the inhibitory effect of the compound on the human enzyme to determine its selectivity.

• Reference: [1][2][3][4]

Signaling Pathways and Experimental Workflows

To visually represent the processes described, the following diagrams have been generated.

Caption: Mechanism of action of ZN148 in overcoming carbapenem resistance.

Caption: Generalized workflow for in vivo toxicity assessment.

Caption: Standard workflow for determining in vitro cytotoxicity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cefiderocol: A Review in Serious Gram-Negative Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aspergillomarasmine A - Wikipedia [en.wikipedia.org]
• 4. Pharmacokinetics/Pharmacodynamics and tolerability of cefiderocol in the clinical setting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological Activities of Bismuth Compounds: An Overview of the New Findings and the Old Challenges Not Yet Overcome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetics and safety of aztreonam/avibactam for the treatment of complicated intra-abdominal infections in hospitalized adults: results from the REJUVENATE study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

ZN148 Demonstrates Potent Reversal of Carbapenem Resistance in Emerging Superbugs

FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the ongoing battle against antibiotic resistance, the novel metallo-β-lactamase (MBL) inhibitor, ZN148, has shown significant promise in restoring the efficacy of carbapenem (B1253116) antibiotics against some of the most challenging multidrug-resistant Gram-negative bacteria. This guide provides a comprehensive comparison of ZN148's performance against emerging carbapenem-resistant strains, supported by key experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Carbapenem resistance, particularly when mediated by MBLs, poses a critical threat to global public health, as there are currently no clinically approved MBL inhibitors.[1][2][3][4][5] ZN148, a zinc-chelating inhibitor, effectively neutralizes these resistance enzymes, rendering carbapenems active again.

Mechanism of Action: Restoring Carbapenem Efficacy

ZN148's primary mechanism of action involves the chelation and removal of essential zinc ions from the active site of MBL enzymes.[1][2][3][4] This inactivation of the MBLs prevents the hydrolysis of carbapenem antibiotics, allowing them to exert their bactericidal effects on the bacterial cell wall. Mass spectrometry and molecular modeling suggest a potential oxidation of the active site Cys221 residue following zinc removal, leading to an irreversible inhibition of the enzyme.[1][2][3][4]

ZN148's Mechanism of Action

In Vitro Performance: Broad Activity Against MBL-Producing Enterobacterales

ZN148 has demonstrated remarkable in vitro activity in combination with various carbapenems against a large collection of MBL-producing clinical isolates.

Table 1: In Vitro Efficacy of ZN148 in Combination with Meropenem (B701) against MBL-Producing Enterobacterales

Organism (n)	Meropenem MIC90 (mg/L)	Meropenem + ZN148 (50 µM) MIC90 (mg/L)	% Susceptibility Restored
E. coli (112)	≥64	0.5	>98%
K. pneumoniae (112)	≥64	0.5	>98%
Other Enterobacterales (10)	≥64	0.5	>98%
All Strains (234)	≥64	0.5	>98% [1][3]

Susceptibility breakpoint for meropenem ≤2 mg/L.

ZN148 also shows potentiation of other carbapenems, including doripenem (B194130) and imipenem, restoring their activity against a vast majority of tested MBL-producing E. coli and K. pneumoniae strains.[1] However, its efficacy against MBL-producing P. aeruginosa and A. baumannii is less pronounced, potentially due to differences in outer membrane permeability or efflux mechanisms.[1]

A time-kill assay revealed that the combination of meropenem (4 mg/L) with ZN148 (50 or 100 µM) was bactericidal against an NDM-1-producing K. pneumoniae strain, in contrast to the bacteriostatic effect of meropenem alone.[1]

In Vivo Efficacy: Murine Neutropenic Peritonitis Model

The in vivo efficacy of ZN148 was evaluated in a murine neutropenic peritonitis model using a meropenem-resistant NDM-1-producing K. pneumoniae strain.

Table 2: In Vivo Efficacy of Meropenem and ZN148 Combination

Treatment Group	Bacterial Load in Peritoneal Fluid (log10 CFU/mL)	Bacterial Load in Blood (log10 CFU/mL)
Vehicle	~8	~6
ZN148 (10 mg/kg) alone	~8	~6
Meropenem (33 mg/kg) alone	~7	~5
Meropenem (33 mg/kg) + ZN148 (10 mg/kg)	~3 (P < 0.0001)	~2 (P < 0.01)

The combination of meropenem and ZN148 resulted in a statistically significant reduction in bacterial load in both peritoneal fluid and blood compared to meropenem alone, demonstrating the potent in vivo activity of ZN148.[1] Importantly, ZN148 alone exhibited no intrinsic antibacterial activity.[1]

Comparative Analysis with Other MBL Inhibitors in Development

While the clinical pipeline for MBL inhibitors is limited, some comparative data is available for other investigational agents.

Table 3: Comparative Inhibitory Activity of MBL Inhibitors

Inhibitor	Target Enzyme	Apparent Inhibition Constant (Ki app) (µM)
ZN148	NDM-1	310
VIM-2	24
BP1	NDM-1	97.4
VIM-2	24.8
Taniborbactam	NDM-1	0.019 - 0.081 (Ki)
VIM-2	0.019 - 0.081 (Ki)

Note: Ki and Ki app values may not be directly comparable due to different experimental conditions.

ZN148 shows comparable inhibitory activity against VIM-2 to BP1, another zinc-chelating MBL inhibitor.[5] Taniborbactam, a broad-spectrum inhibitor with activity against both serine- and metallo-β-lactamases, demonstrates potent inhibition of NDM-1 and VIM-2.[6][7]

Safety and Selectivity

Preclinical studies have indicated a favorable safety profile for ZN148. It showed no inhibition of the human zinc-containing enzyme glyoxylase II at concentrations up to 500 µM, suggesting selectivity for bacterial MBLs.[1][3] Furthermore, no acute toxicity was observed in a mouse model with cumulative dosages up to 128 mg/kg.[1][3]

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Testing

This protocol outlines the determination of MICs for carbapenems in the presence and absence of ZN148 against carbapenem-resistant strains.

MIC Determination Workflow

• Inoculum Preparation: From a pure overnight culture, suspend colonies in saline to match the turbidity of a 0.5 McFarland standard.

• Drug Preparation: Prepare serial two-fold dilutions of the carbapenem antibiotic in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates. For combination testing, add ZN148 to each well at a fixed concentration (e.g., 50 µM).

• Inoculation: Dilute the standardized bacterial inoculum and add to the microtiter plates to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Time-Kill Assay

This assay determines the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Time-Kill Assay Workflow

• Inoculum Preparation: Prepare a logarithmic-phase bacterial culture in CAMHB and adjust the concentration to approximately 5 x 10^5 CFU/mL.

• Test Setup: Add the antimicrobial agent(s) at the desired concentrations to the bacterial culture. Include a growth control without any antimicrobial.

• Sampling: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each test tube.

• Enumeration: Perform serial dilutions of the aliquots and plate onto agar (B569324) plates.

• Incubation and Counting: Incubate the plates and count the number of colony-forming units (CFU) to determine the viable bacterial count at each time point.

• Data Analysis: Plot the log10 CFU/mL against time to generate time-kill curves. A ≥3-log10 reduction in CFU/mL is considered bactericidal.

Murine Neutropenic Peritonitis Model

This in vivo model assesses the efficacy of antimicrobial agents in a systemic infection setting.

Murine Peritonitis Model Workflow

• Neutropenia Induction: Render mice neutropenic by intraperitoneal injection of cyclophosphamide.

• Bacterial Challenge: Infect the mice via intraperitoneal injection with a standardized inoculum of the carbapenem-resistant bacterial strain.

• Treatment: At a specified time post-infection, administer the test compounds (e.g., meropenem, ZN148, or the combination) via a suitable route (e.g., subcutaneous injection).

• Sample Collection: At a predetermined endpoint, euthanize the mice and collect peritoneal lavage fluid and blood samples.

• Bacterial Enumeration: Serially dilute the samples and plate them on appropriate agar to determine the bacterial load (CFU/mL) in each compartment.

• Data Analysis: Compare the bacterial loads between different treatment groups to assess the in vivo efficacy of the antimicrobial agents.

Conclusion

ZN148 stands out as a promising MBL inhibitor with the potential to rejuvenate our carbapenem arsenal (B13267) against highly resistant Gram-negative pathogens. Its potent in vitro and in vivo activity, coupled with a favorable preclinical safety profile, warrants further development. The comparative data presented here will aid researchers and drug developers in contextualizing the performance of ZN148 as they work towards addressing the urgent threat of antimicrobial resistance.

References

• 1. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 2. Taniborbactam - Wikipedia [en.wikipedia.org]
• 3. journals.asm.org [journals.asm.org]
• 4. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro and In Vivo Development of a β-Lactam-Metallo-β-Lactamase Inhibitor: Targeting Carbapenem-Resistant Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of ZN148: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the recommended disposal procedures for ZN148, a zinc-chelating metallo-β-lactamase inhibitor. While specific safety data sheets (SDS) for ZN148 are not publicly available, its known chemical properties as a zinc-chelating agent allow for the formulation of a safe disposal plan based on established guidelines for hazardous chemical waste.[1][2][3][4][5]

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical, including ZN148, must adhere to federal, state, and local regulations. The foundational principle is to treat all chemical waste as hazardous unless confirmed otherwise. Key practices include proper containment, clear labeling, and segregation of incompatible materials to prevent dangerous reactions.[6][7][8]

Quantitative Data Summary

For general laboratory chemical waste, certain quantitative thresholds and parameters are critical for determining the appropriate disposal route. The following table summarizes these key metrics based on general hazardous waste disposal guidelines.

Parameter	Guideline	Disposal Consideration
pH Level	For aqueous solutions, the pH should be between 5.0 and 12.5 for drain disposal consideration, although this is not recommended for ZN148.[6]	Solutions outside this range are considered corrosive and must be disposed of as hazardous waste.
Quantity Limits	Up to 55 gallons of a single hazardous waste stream can be accumulated before requiring collection.[7]	Collection must be scheduled within three days of reaching this limit.[7]
Time Limits	Hazardous waste must be collected within 90 days of the start of accumulation in a container.[7]	Regular disposal schedules are essential to remain in compliance.
Container Headspace	Leave at least one inch of headroom in liquid waste containers to allow for expansion.[6]	Prevents spills and container rupture due to temperature changes.
Secondary Containment	Secondary containers must be able to hold 110% of the volume of the primary container.[7]	Mitigates the impact of leaks and spills.

Step-by-Step Disposal Protocol for ZN148

Given that ZN148 is a research compound with no specific disposal protocol, a conservative approach treating it as hazardous chemical waste is mandatory.

1. Waste Identification and Segregation:

• Solid ZN148 Waste: Collect any solid ZN148, such as unused reagent or contaminated personal protective equipment (PPE) like gloves and weigh paper, in a designated, compatible solid waste container. This waste should be double-bagged in clear plastic bags for visual inspection.[7]

• Liquid ZN148 Waste: Collect aqueous solutions of ZN148 in a dedicated, leak-proof liquid waste container with a secure screw-on cap.[7] Do not mix with other waste streams to avoid unknown reactions. Given its zinc-chelating properties, it is crucial to keep it separate from waste containing heavy metals.

• Sharps Waste: Any sharps, such as pipette tips or needles contaminated with ZN148, must be disposed of in a designated sharps container.[7]

2. Container Selection and Labeling:

• Use containers that are chemically compatible with ZN148. For solid waste, the original manufacturer's container or a clearly labeled, sealable container is appropriate.[7] For liquid waste, use a designated hazardous waste carboy.

• All waste containers must be clearly labeled with a "Hazardous Waste" tag. The label must include the full chemical name ("ZN148"), the concentration, and the date accumulation started.[8]

3. Storage of ZN148 Waste:

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Ensure all containers are kept closed except when adding waste.[6][7]

• Utilize secondary containment, such as a lab tray, to capture any potential leaks.[7]

4. Arranging for Disposal:

• Contact your institution's Environmental Health & Safety (EH&S) department to schedule a hazardous waste pickup.[7]

• Do not dispose of ZN148 down the drain or in regular trash.[9] While some dilute, non-hazardous aqueous solutions can be drain-disposed, the lack of a complete toxicological profile for ZN148 necessitates that it be handled as hazardous waste.[9]

• Empty containers that held ZN148 should be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste. After rinsing, the container can be disposed of in the regular trash.[8]

Experimental Workflow for ZN148 Disposal

Caption: ZN148 Waste Disposal Workflow.

This procedural guidance, based on established best practices for laboratory chemical safety, provides a framework for the responsible disposal of ZN148. Adherence to these steps will help ensure the safety of laboratory personnel and minimize environmental impact.

References

• 1. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. APC148 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. nva.sikt.no [nva.sikt.no]
• 5. ZN148 Is a Modular Synthetic Metallo-β-Lactamase Inhibitor That Reverses Carbapenem Resistance in Gram-Negative Pathogens In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. acs.org [acs.org]